5-Methoxyoxazole-4-carboxamide

Core Science & Biosynthesis

Chemical structure and properties of 5-Methoxyoxazole-4-carboxamide

An In-Depth Technical Guide to 5-Methoxyoxazole-4-carboxamide: Structure, Properties, and Synthetic Strategies for a Novel Scaffold

Executive Summary: The oxazole core is a privileged scaffold in medicinal chemistry, integral to numerous bioactive compounds. This guide focuses on the novel, and sparsely documented, compound 5-Methoxyoxazole-4-carboxamide. Due to the limited direct experimental data on this specific molecule, this document leverages established chemical principles and extrapolated data from closely related structural analogs to provide a comprehensive technical overview. We present its predicted physicochemical and spectroscopic properties, propose a robust synthetic pathway grounded in well-established organic chemistry transformations, and discuss its potential biological applications based on the known activities of similar oxazole and isoxazole carboxamides. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore this and related chemical spaces.

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. It is considered a valuable component in drug design, often serving as a bioisosteric replacement for ester and amide functionalities, which can enhance metabolic stability and modulate pharmacokinetic properties.[1] The incorporation of a carboxamide group, particularly at the 4-position, provides a crucial hydrogen bond donor and acceptor motif, facilitating strong and specific interactions with biological targets.

Derivatives of the broader isoxazole-carboxamide and oxazole-carboxamide families have demonstrated a wide spectrum of pharmacological activities, including:

• Anticancer Agents: Exhibiting cytotoxicity against various cancer cell lines.[2][3][4]

• Kinase Inhibition: Acting as highly selective inhibitors for targets like FMS-like tyrosine kinase 3 (FLT3).[5]

• Anti-inflammatory and Analgesic Effects: Showing potential in modulating pain and inflammation pathways.[6]

• Agrochemicals: Finding use as herbicides.[7]

The specific subject of this guide, 5-Methoxyoxazole-4-carboxamide, combines the electron-donating methoxy group at the 5-position—which can influence the electronics of the ring system and provide an additional point for metabolic interaction—with the key 4-carboxamide moiety. This unique combination suggests a high potential for novel biological activity.

Chemical Structure and Physicochemical Properties

Molecular Architecture

The core structure consists of an oxazole ring substituted with a methoxy group at position 5 and a primary carboxamide group at position 4.

Caption: Chemical structure of 5-Methoxyoxazole-4-carboxamide.

Chemical Identifiers and Predicted Properties

As this compound is not widely cataloged, its properties are predicted based on its structure.

Property	Value	Source
Molecular Formula	C₅H₆N₂O₃	Calculated
Molecular Weight	142.11 g/mol	Calculated
CAS Number	Not available	N/A
IUPAC Name	5-methoxy-1,3-oxazole-4-carboxamide	Generated
InChI	InChI=1S/C5H6N2O3/c1-10-5-3-6-2-8-4(5)7-9/h2-3H,1H3,(H2,7,9)	Generated
SMILES	COC1=C(C(=O)N)N=CO1	Generated
Predicted logP	-0.5 to 0.5	Prediction
Predicted pKa (Amide)	~17	Prediction
Predicted Solubility	Moderate solubility in polar organic solvents (DMSO, DMF), lower in water.	Prediction

Anticipated Spectroscopic Profile

The following spectroscopic signatures are predicted based on the analysis of similar oxazole derivatives.[3][8]

Method	Parameter	Predicted Chemical Shift / Signal
¹H NMR	-OCH₃ (Methoxy)	Singlet, ~4.0-4.3 ppm
-C(=O)NH₂ (Amide)	Two broad singlets, ~7.0-8.0 ppm
C2-H (Oxazole)	Singlet, ~8.0-8.5 ppm
¹³C NMR	-OC H₃ (Methoxy)	~58-62 ppm
C 4 (Oxazole)	~110-120 ppm
C 2 (Oxazole)	~150-155 ppm
C 5 (Oxazole)	~155-160 ppm
C =O (Amide)	~160-165 ppm
IR Spectroscopy	N-H Stretch (Amide)	Two bands, 3200-3400 cm⁻¹ (broad)
C=O Stretch (Amide)	1660-1690 cm⁻¹ (strong)
C=N Stretch (Oxazole)	1580-1620 cm⁻¹
C-O-C Stretch (Ether)	1050-1150 cm⁻¹
Mass Spec (ESI+)	[M+H]⁺	143.0400 m/z
[M+Na]⁺	165.0219 m/z

Synthesis and Reactivity

Retrosynthetic Analysis

A logical approach to the synthesis of 5-Methoxyoxazole-4-carboxamide involves a two-step process from a readily accessible precursor. The primary disconnection is the amide bond, leading back to the corresponding ester, which can be synthesized via established oxazole formation methodologies.

Caption: Proposed retrosynthetic pathway for 5-Methoxyoxazole-4-carboxamide.

Proposed Synthetic Protocol

This protocol is a self-validating system where the successful synthesis and characterization of the intermediate ester (Step 1) is a prerequisite for proceeding to the final amidation step.

Step 1: Synthesis of Ethyl 5-methoxyoxazole-4-carboxylate

This step is adapted from methodologies for synthesizing 5-alkoxyoxazoles.[1][9] The reaction proceeds via the formation of an isocyanoacrylate intermediate, which then cyclizes.

• Rationale: The use of ethyl isocyanoacetate and a methoxy source like trimethoxymethane in the presence of a base provides a direct route to the substituted oxazole core. The base deprotonates the α-carbon of the isocyanoacetate, which then attacks the methoxy source.

• To a stirred solution of ethyl isocyanoacetate (1.0 eq) and trimethoxymethane (1.2 eq) in anhydrous tetrahydrofuran (THF, 10 mL/mmol) at 0 °C under an inert atmosphere (N₂ or Ar), add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress should be monitored by Thin Layer Chromatography (TLC) (e.g., 30% Ethyl Acetate/Hexanes).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure ester intermediate.

• Validation: Characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure of Ethyl 5-methoxyoxazole-4-carboxylate before proceeding.

Step 2: Amidation to 5-Methoxyoxazole-4-carboxamide

This is a standard procedure for converting an ester to a primary amide.

• Rationale: A saturated solution of ammonia in methanol provides a high concentration of the nucleophile (NH₃) to drive the amidation reaction, which can often be slow with esters. Heating in a sealed vessel prevents the loss of volatile ammonia.

• Dissolve the purified Ethyl 5-methoxyoxazole-4-carboxylate (1.0 eq) from Step 1 in a 7N solution of ammonia in methanol (20 mL/mmol).

• Transfer the solution to a sealed pressure vessel.

• Heat the reaction mixture to 60-70 °C and stir for 24-48 hours. Monitor the reaction by TLC until the starting ester is consumed.

• Cool the reaction vessel to room temperature and then concentrate the mixture under reduced pressure to remove the solvent and excess ammonia.

• The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 5-Methoxyoxazole-4-carboxamide as a solid.

• Validation: Confirm the final product's identity and purity via ¹H NMR, ¹³C NMR, high-resolution mass spectrometry (HRMS), and melting point analysis.

Reactivity and Chemical Stability

The 5-Methoxyoxazole-4-carboxamide structure contains several functional groups that dictate its reactivity and stability.

• Hydrolysis: The oxazole ring can be susceptible to cleavage under strong acidic or basic conditions, which would lead to the formation of an acyclic derivative.[10] The amide bond is also prone to hydrolysis under these conditions, though it is generally more stable than the corresponding ester.

• Stability: As a solid, the compound is expected to be relatively stable. In solution, it may be sensitive to light and extreme pH, which could cause discoloration or degradation over time.[10] For long-term storage, it is recommended to keep the solid compound in a cool, dark, and dry place under an inert atmosphere. Solutions should be prepared fresh whenever possible.

Potential Biological Activity and Applications

While 5-Methoxyoxazole-4-carboxamide itself has not been extensively studied, the activity of its analogs provides a strong basis for predicting its potential applications in drug discovery.

Inferred Therapeutic Targets

The oxazole-carboxamide scaffold is a known "kinase hinge-binder," a motif that can interact with the ATP-binding site of protein kinases. A study on 5-methylisoxazole-4-carboxamide derivatives identified potent and highly selective inhibitors of FLT3 kinase, a key target in acute myeloid leukemia.[5] The structural similarity suggests that 5-Methoxyoxazole-4-carboxamide could also be explored as a kinase inhibitor.

Furthermore, various isoxazole-carboxamide derivatives have shown promising results as anticancer and antioxidant agents, suggesting that this class of compounds can modulate multiple biological pathways.[3]

Hypothetical Mechanism of Action: Kinase Inhibition

Many small-molecule kinase inhibitors function by binding to the "DFG motif" region of the kinase domain. A plausible mechanism for a compound like 5-Methoxyoxazole-4-carboxamide would be to act as a Type II inhibitor, stabilizing the inactive "DFG-out" conformation of the kinase.

Caption: Hypothetical binding mode of 5-Methoxyoxazole-4-carboxamide as a Type II kinase inhibitor.

Safety and Handling

As a novel chemical entity, 5-Methoxyoxazole-4-carboxamide should be handled with care, assuming it is potentially hazardous. Standard laboratory safety protocols should be strictly followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[11][12][13]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[11][12][14]

• Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents, acids, and bases.[13][15]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.[14][15]

Conclusion and Future Directions

5-Methoxyoxazole-4-carboxamide represents an intriguing yet underexplored molecule with significant potential in medicinal chemistry. Based on a robust analysis of its structural analogs, we predict it possesses favorable drug-like properties and can be accessed via a reliable synthetic route. Its structural motifs strongly suggest that it could be a valuable scaffold for developing novel therapeutics, particularly in the area of oncology as a kinase inhibitor.

Future research should focus on the following:

• Chemical Synthesis and Characterization: Executing the proposed synthesis to obtain a physical sample and confirming its structure and properties through comprehensive spectroscopic and analytical techniques.

• Biological Screening: Evaluating the compound's activity against a panel of protein kinases and various cancer cell lines.

• Structure-Activity Relationship (SAR) Studies: Synthesizing analogs to explore how modifications to the oxazole ring and carboxamide moiety affect biological activity, leading to the optimization of lead compounds.

This guide provides the foundational knowledge and actionable protocols necessary to begin the exploration of this promising chemical entity.

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A Comprehensive Technical Guide to the Synthesis of Vitamin B6: Elucidating Biological Pathways and the Role of Synthetic Precursors

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary and Clarification on 5-Methoxyoxazole-4-carboxamide

This technical guide provides an in-depth exploration of the synthesis of Vitamin B6, an essential cofactor in a vast array of metabolic processes.[1][2][3] It is crucial to preface this guide with a significant clarification regarding the role of 5-Methoxyoxazole-4-carboxamide. A thorough review of established biochemical literature indicates that 5-Methoxyoxazole-4-carboxamide is not a recognized intermediate or participant in the de novo biological synthesis or the salvage pathways of Vitamin B6 in any known organism.

The biological synthesis of Vitamin B6 is primarily accomplished through two distinct de novo pathways—the DXP-dependent and DXP-independent routes—and a salvage pathway that recycles existing vitamers.[4][5][6] However, the query regarding an oxazole derivative is highly insightful as it points towards the industrial chemical synthesis of pyridoxine (a form of Vitamin B6), where oxazole compounds are indeed critical precursors.[7] This guide will, therefore, be structured to first provide a detailed exposition of the scientifically established biological pathways of Vitamin B6 synthesis. Subsequently, it will address the role of oxazole derivatives in the chemical synthesis of this vital compound, thereby providing a comprehensive and accurate picture that addresses the likely origin of the initial query.

Part 1: The Biological Synthesis of Pyridoxal 5'-Phosphate (PLP)

The biologically active form of Vitamin B6 is pyridoxal 5'-phosphate (PLP), which acts as a coenzyme for over 140 different enzymatic reactions.[5][8] Organisms like bacteria, fungi, and plants can synthesize PLP de novo, while animals must obtain it from their diet.[2][9]

The DXP-Dependent de novo Pathway

Predominantly found in E. coli and a small subset of other proteobacteria, this pathway is characterized by its reliance on 1-deoxy-D-xylulose 5-phosphate (DXP).[1][2][5] The pathway involves the convergence of two branches to form the pyridoxine 5'-phosphate (PNP) core, which is then oxidized to PLP.[4][5][10]

Key Enzymes and Substrates:

Enzyme	Gene	Substrate(s)	Product
4-Hydroxythreonine-4-phosphate dehydrogenase	pdxA	4-Phosphohydroxy-L-threonine (4PHT)	3-Hydroxy-1-aminoacetone phosphate
DXP synthase	dxs	Pyruvate, Glyceraldehyde 3-phosphate (GAP)	1-Deoxy-D-xylulose 5-phosphate (DXP)
Pyridoxine 5'-phosphate synthase	pdxJ	3-Hydroxy-1-aminoacetone phosphate, DXP	Pyridoxine 5'-phosphate (PNP)
Pyridoxine 5'-phosphate oxidase	pdxH	Pyridoxine 5'-phosphate (PNP)	Pyridoxal 5'-phosphate (PLP)

The formation of PNP from the condensation of DXP and 3-hydroxy-1-aminoacetone phosphate is a key step catalyzed by PNP synthase (PdxJ).[10][11] The final step is the oxidation of PNP to PLP by PdxH, a flavin mononucleotide (FMN)-dependent oxidase.[4][11]

DXP-Dependent Vitamin B6 de novo synthesis pathway.

The DXP-Independent de novo Pathway

This more widespread pathway is found in the majority of bacteria, archaea, fungi, and plants.[1][2] It is characterized by the PLP synthase complex, a remarkable molecular machine composed of two proteins, Pdx1 (or PdxS) and Pdx2 (or PdxT).[4][12][13]

• Pdx2 (PdxT): This subunit functions as a glutaminase, hydrolyzing glutamine to provide the ammonia required for the synthesis of the pyridine ring.[12][14]

• Pdx1 (PdxS): This is the synthase subunit. It catalyzes the complex condensation of a pentose phosphate (like Ribose 5-phosphate, R5P) and a triose phosphate (like Glyceraldehyde 3-phosphate, GAP) with the ammonia generated by Pdx2 to form PLP directly.[12][13][15]

The PLP synthase complex is a dodecamer of Pdx1, which forms a scaffold for the Pdx2 dodecamer.[13] This intricate structure facilitates the channeling of the highly reactive ammonia intermediate from the Pdx2 active site to the Pdx1 active site.[13][14]

DXP-Independent Vitamin B6 de novo synthesis pathway.

The Salvage Pathway

Present in virtually all organisms, including humans, the salvage pathway does not synthesize the pyridine ring de novo. Instead, it interconverts and phosphorylates the various forms of Vitamin B6 (pyridoxine, pyridoxal, and pyridoxamine) obtained from the diet or from the degradation of PLP-dependent enzymes.[3][4][8][9]

Key Enzymes of the Salvage Pathway:

• Pyridoxal Kinase (PDXK): This enzyme phosphorylates the unphosphorylated vitamers (pyridoxine, pyridoxal, and pyridoxamine) using ATP.[4][16]

• Pyridoxine 5'-Phosphate Oxidase (PNPOx): This FMN-dependent enzyme catalyzes the oxidation of both pyridoxine 5'-phosphate (PNP) and pyridoxamine 5'-phosphate (PMP) to the active form, PLP.[4][16][17]

The Vitamin B6 Salvage Pathway.

Part 2: The Role of Oxazole Derivatives in Chemical Synthesis

While 5-Methoxyoxazole-4-carboxamide is not involved in biological synthesis, the industrial production of Vitamin B6 heavily relies on the chemical synthesis of the pyridine ring, often employing a Diels-Alder reaction with an oxazole derivative as the diene.[7] A common industrial route starts from inexpensive precursors like alanine to construct a substituted oxazole, such as 5-ethoxy-4-methyloxazole.[7][18]

This oxazole is then reacted with a dienophile. The resulting cycloadduct undergoes acid-catalyzed rearrangement and hydrolysis to form pyridoxine hydrochloride, the commercial form of Vitamin B6.[7][18] The structural similarity between a hypothetical 5-Methoxyoxazole-4-carboxamide and the known 5-ethoxy-4-methyloxazole used in these syntheses is striking. It is plausible that variations of this synthesis could utilize different oxazole precursors, which may be the context in which 5-Methoxyoxazole-4-carboxamide was encountered.

Simplified workflow for the industrial synthesis of Vitamin B6.

Part 3: Experimental Protocol - Assay for PLP Synthase (PdxS/PdxT) Activity

This protocol provides a method to determine the activity of the DXP-independent PLP synthase complex by monitoring the formation of PLP.

Objective: To quantify the in vitro synthesis of PLP from its substrates by the purified PdxS and PdxT proteins.

Principle: The assay measures the end-product, PLP, which can be quantified spectrophotometrically after derivatization or by HPLC. This protocol focuses on a coupled enzymatic assay where the PLP produced is used by a PLP-dependent enzyme (e.g., tryptophanase), and the product of the second reaction is measured. For simplicity, a direct HPLC endpoint measurement is described here.

Materials:

• Purified PdxS and PdxT proteins

• Reaction Buffer: 50 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM DTT

• Substrates:

  • L-Glutamine (100 mM stock)

  • Ribose 5-phosphate (R5P) (100 mM stock)

  • Glyceraldehyde 3-phosphate (GAP) (100 mM stock)

• Quenching Solution: 1 M HCl

• HPLC system with a C18 reverse-phase column

• PLP standard for calibration curve

Methodology:

• Reaction Setup:

  • On ice, prepare a master mix in a microcentrifuge tube containing the Reaction Buffer.

  • For a 100 µL final reaction volume, add the following to the master mix:

    • 10 µL of 100 mM L-Glutamine (final conc. 10 mM)

    • 10 µL of 100 mM R5P (final conc. 10 mM)

    • 10 µL of 100 mM GAP (final conc. 10 mM)

    • Purified PdxS and PdxT proteins (e.g., 1-5 µg of each)

    • Nuclease-free water to 100 µL.

  • Prepare a negative control reaction lacking one of the substrates (e.g., R5P) to account for any background.

• Incubation:

  • Initiate the reaction by transferring the tubes to a 37°C water bath.

  • Incubate for a set period (e.g., 60 minutes). The optimal time should be determined empirically to ensure the reaction is in the linear range.

• Reaction Quenching:

  • Stop the reaction by adding 10 µL of 1 M HCl.

  • Vortex briefly and centrifuge at >12,000 x g for 10 minutes to pellet the precipitated proteins.

• PLP Quantification by HPLC:

  • Transfer the supernatant to an HPLC vial.

  • Inject an appropriate volume (e.g., 20 µL) onto the C18 column.

  • Use a mobile phase suitable for separating B6 vitamers (e.g., a gradient of methanol in a phosphate buffer, pH 3.5).

  • Detect PLP by its absorbance at ~295 nm.

  • Quantify the amount of PLP produced by comparing the peak area to a standard curve generated with known concentrations of a PLP standard.

• Data Analysis:

  • Calculate the specific activity of the enzyme complex as µmol of PLP produced per minute per mg of total protein.

Conclusion

While 5-Methoxyoxazole-4-carboxamide does not play a role in the intricate and elegant biological pathways of Vitamin B6 synthesis, the query highlights a crucial area of industrial chemistry. The biosynthesis of PLP is a fundamental process, elegantly solved in nature through two distinct de novo routes and a universal salvage pathway. The DXP-independent pathway, with its complex PLP synthase, is a particularly fascinating example of substrate channeling and enzyme evolution. For drug development professionals, understanding these pathways is critical, as enzymes like PNPOx are potential targets for therapeutic intervention. The chemical synthesis routes, with their reliance on oxazole chemistry, remain vital for the commercial production of Vitamin B6, a cornerstone of nutritional supplementation. Future research may continue to uncover novel aspects of Vitamin B6 homeostasis and its role in human health and disease.

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Technical Guide: Strategic Synthesis of 5-Substituted Oxazole Intermediates

Executive Summary: The 5-Substituted Oxazole in Drug Discovery

The 1,3-oxazole ring is a "privileged scaffold" in medicinal chemistry, serving as a critical bioisostere for amides and esters due to its planar geometry and capacity for hydrogen bond acceptance. However, the 5-substituted oxazole (specifically the C2-unsubstituted variant) presents a unique duality:

• Pharmacological Potency: It is a core motif in natural products (e.g., Muscoride A) and kinase inhibitors, offering reduced lipophilicity compared to thiazoles.

• Metabolic Liability: The C2-proton is acidic (pKa ~20) and susceptible to metabolic oxidation by Aldehyde Oxidase (AO) , converting the parent oxazole into the inactive 2-oxazolone.

This guide moves beyond basic textbook definitions to provide a rigorous, field-tested review of the synthetic architectures required to access 5-substituted oxazoles, emphasizing regiocontrol and scalability.

Strategic Route A: The Van Leusen Reaction

The Gold Standard for C5-Monosubstitution

The Van Leusen reaction remains the most reliable method for synthesizing 5-substituted oxazoles directly from aldehydes. Unlike cyclodehydration methods that often require pre-functionalized precursors, this route utilizes Tosylmethyl Isocyanide (TosMIC) as a C1-N-C1 synthon.

Mechanistic Insight

The reaction proceeds via a base-mediated [3+2] cycloaddition.[1][2] The critical success factor is the elimination of the sulfinic acid moiety. If the base is too weak or the solvent too dry, the intermediate oxazoline may be isolated instead of the aromatic oxazole.

Figure 1: Mechanistic flow of the Van Leusen synthesis. Note the critical elimination step which restores aromaticity.

Validated Protocol

Target: 5-Phenyloxazole Scale: 10 mmol

• Preparation: In a dry round-bottom flask, dissolve Benzaldehyde (1.06 g, 10 mmol) and TosMIC (1.95 g, 10 mmol) in anhydrous Methanol (30 mL).

  • Scientist's Note: Anhydrous methanol is preferred to suppress side reactions, though the reaction tolerates trace moisture.

• Base Addition: Add Potassium Carbonate (K2CO3) (1.38 g, 10 mmol) in one portion.

• Reflux: Heat the mixture to reflux (65°C) for 3–4 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 3:1). The disappearance of the non-polar TosMIC spot indicates conversion.

• Workup: Remove solvent under reduced pressure. Resuspend residue in water (50 mL) and extract with DCM (3 x 30 mL).

• Purification: Flash chromatography is rarely needed if the aldehyde was pure. Recrystallization from hexanes usually yields pure product.

Strategic Route B: Regioselective C-H Arylation

The Modern Approach for Late-Stage Functionalization

Direct C-H functionalization allows for the diversification of the oxazole core without pre-functionalized handles (like halides). The challenge is Regioselectivity : C2 is the most acidic position (pKa ~20), while C5 is electronically distinct.

The Selectivity Switch

Recent advances (e.g., Strotman et al.) have demonstrated that solvent polarity and ligand choice can invert selectivity from C2 to C5.

• C2-Arylation: Favored in Non-polar solvents (Toluene) with bulky phosphines.

• C5-Arylation: Favored in Polar solvents (DMA, DMSO) which disrupt the C2-metal interaction, often utilizing specific ligands like P(t-Bu)3.

Figure 2: Divergent synthesis of aryloxazoles via Palladium-catalyzed C-H activation.

Validated Protocol (C5-Selective)

Reagents: Pd(OAc)2, P(t-Bu)3 H-BF4, K2CO3, Aryl Bromide.

• Setup: Charge a reaction vial with Oxazole (1.0 equiv), Aryl Bromide (1.2 equiv), Pd(OAc)2 (5 mol%), Ligand (10 mol%), and K2CO3 (2.0 equiv).

• Solvent: Add degassed DMA (0.2 M concentration).

  • Scientist's Note: Oxygen must be rigorously excluded to prevent homocoupling of the aryl bromide or oxidation of the ligand.

• Reaction: Heat to 110°C for 12 hours.

• Purification: Filter through Celite to remove Palladium black. The high boiling point of DMA requires multiple water washes during extraction or direct loading onto a reverse-phase column.

Strategic Route C: Robinson-Gabriel Cyclodehydration

Best for: 2,5-Disubstituted Oxazoles

When the C2 position must be substituted (e.g., with an alkyl or aryl group) rather than a proton, the Robinson-Gabriel synthesis is the method of choice. It involves the dehydration of 2-acylamino ketones.[3][4][5]

Key Reagents & Conditions:

• Classic: POCl3 or H2SO4 (Harsh, often chars sensitive substrates).

• Modern: Burgess Reagent or Iodine/PPh3 (Mild, neutral conditions).

Data Summary: Reagent Efficiency

Reagent	Conditions	Yield (Typical)	Tolerance
POCl3	Reflux, neat or in Toluene	50-70%	Poor (Acid sensitive groups fail)
Burgess Reagent	THF, 50°C	80-95%	Excellent (Tolerates Boc/Fmoc)
I2 / PPh3	DCM, RT	85-92%	Good (Mild oxidative conditions)

Troubleshooting & Critical Parameters

Metabolic Stability (The C2 Liability)

If your 5-substituted oxazole is intended for in vivo use, be aware that the C2-H is a metabolic "soft spot."

• Observation: Rapid clearance in liver microsomes.

• Mechanism: Aldehyde Oxidase (AO) hydroxylates C2, leading to ring opening.

• Solution: Block C2 with a small group (Methyl, F) or use Deuterium (C2-D) to leverage the Kinetic Isotope Effect (KIE), though AO is less sensitive to KIE than CYP450.

NMR Characterization

Distinguishing isomers is critical.

• Oxazole C2-H: Singlet,

  7.8 – 8.0 ppm (Deshielded by adjacent N and O).

• Oxazole C5-H: Singlet,

  6.8 – 7.2 ppm (If C5 is unsubstituted).

• Oxazole C4-H: Singlet,

  7.0 – 7.5 ppm (In 5-substituted systems).

References

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides. 13. A general synthesis of 5-substituted oxazoles." Tetrahedron Letters, 1972.[6] Link

• Strotman, N. A., et al. "Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5."[7] Organic Letters, 2010.[7][8] Link

• Wipf, P., & Miller, C. P. "A new synthesis of highly functionalized oxazoles." The Journal of Organic Chemistry, 1993. Link

• Vereshchagin, A. N., et al. "The Robinson-Gabriel Synthesis of Oxazoles." Russian Chemical Reviews, 2004. Link

• Pryde, D. C., et al. "Aldehyde Oxidase: An Enzyme of Emerging Importance in Drug Discovery." Journal of Medicinal Chemistry, 2010. Link

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The Emerging Therapeutic Potential of 5-Methoxyoxazole-4-carboxamide Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The oxazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities.[1] Among these, the 5-methoxyoxazole-4-carboxamide core represents a promising, yet relatively underexplored, class of compounds. This technical guide provides a comprehensive overview of the pharmacological activity of 5-methoxyoxazole-4-carboxamide analogs, drawing upon the established knowledge of related oxazole and isoxazole carboxamides to illuminate their therapeutic potential, particularly in oncology.

The Oxazole-4-Carboxamide Scaffold: A Privileged Motif in Drug Discovery

The oxazole-4-carboxamide framework has been identified as a key pharmacophore in the development of novel therapeutic agents. Notably, derivatives of this scaffold have demonstrated potent pro-apoptotic activity, making them attractive candidates for anticancer drug development.[2][3] The carboxamide linkage plays a crucial role in the biological activity of these molecules, offering opportunities for hydrogen bonding interactions with biological targets and enhancing molecular flexibility, which can lead to improved target affinity and favorable pharmacokinetic properties.[4]

Synthesis of 5-Methoxyoxazole-4-carboxamide Analogs: A Proposed Synthetic Strategy

While specific literature on the synthesis of a wide range of 5-methoxyoxazole-4-carboxamide analogs is nascent, a general and adaptable synthetic route can be proposed based on established methodologies for related compounds. The synthesis of the core scaffold can be envisioned to start from a readily available 5-methoxyoxazole-4-carboxylic acid intermediate. This key intermediate can then be coupled with a variety of aniline or amine derivatives to generate a library of 5-methoxyoxazole-4-carboxamide analogs.

A plausible synthetic approach is outlined below:

Caption: Proposed synthetic pathway for 5-methoxyoxazole-4-carboxamide analogs.

Detailed Experimental Protocol: Amide Coupling Reaction

The following is a generalized, step-by-step protocol for the synthesis of 5-methoxyoxazole-4-carboxamide analogs via an amide coupling reaction.[5]

• Preparation of the Reaction Mixture: In a clean, dry round-bottom flask, dissolve 5-methoxyoxazole-4-carboxylic acid (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

• Activation of the Carboxylic Acid: To the solution, add a coupling agent such as N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) (1.1-1.5 equivalents) and a catalyst like 4-Dimethylaminopyridine (DMAP) (0.1-0.2 equivalents). Stir the mixture at room temperature for 30-60 minutes to form the activated ester intermediate.

• Addition of the Amine: In a separate flask, dissolve the desired aniline or amine derivative (1.1 equivalents) in the same solvent. Add this solution dropwise to the reaction mixture containing the activated ester.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization: Characterize the purified 5-methoxyoxazole-4-carboxamide analog using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Anticipated Pharmacological Activity: Focus on Anticancer Potential

Based on extensive research on structurally related oxazole-4-carboxamide and isoxazole-carboxamide derivatives, it is hypothesized that 5-methoxyoxazole-4-carboxamide analogs will exhibit significant anticancer activity. The primary mechanism of action is anticipated to be the induction of apoptosis in cancer cells.[6][7][8]

Induction of Apoptosis: A Key Mechanism

Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue homeostasis. A hallmark of cancer is the evasion of apoptosis, leading to uncontrolled cell proliferation. Compounds that can induce apoptosis in cancer cells are therefore highly sought after as therapeutic agents.

The anticipated pro-apoptotic activity of 5-methoxyoxazole-4-carboxamide analogs is expected to be mediated through the activation of caspases, a family of cysteine proteases that execute the apoptotic program.

Caption: A simplified diagram of a potential apoptosis induction pathway.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 5-methoxyoxazole-4-carboxamide analogs is not yet available, valuable insights can be gleaned from studies on related 2-phenyl-oxazole-4-carboxamide derivatives.[2] These studies have shown that substitutions on the phenyl rings attached to the oxazole and carboxamide moieties significantly influence the pro-apoptotic activity.

Compound ID	R1 Substitution	R2 Substitution	Apoptosis Induction EC50 (nM)	Growth Inhibition GI50 (nM)
1a	H	H	>10000	>10000
1c	H	4-Cl	1500	980
1e	H	4-OCH3	6700	4300
1g	4-Cl	H	750	540
1i	4-OCH3	H	2300	1600
1j	4-Cl	4-Cl	450	320
Data adapted from a study on 2-phenyl-oxazole-4-carboxamide derivatives in the DLD-1 human colorectal carcinoma cell line.[2]

From this data, several key trends emerge:

• Halogen substitutions , particularly chlorine, on either phenyl ring generally enhance potency.

• The position of the substitution is critical, with the para-position often being favorable.

• The presence of a methoxy group at the 4-position of the R2 phenyl ring (compound 1e) resulted in weaker activity compared to a halogen at the same position. However, a methoxy group at the 4-position of the R1 phenyl ring (compound 1i) showed moderate activity.

These findings suggest that a systematic exploration of various substituents on the phenyl ring of the carboxamide portion of 5-methoxyoxazole-4-carboxamide analogs is warranted to optimize their anticancer activity.

Experimental Workflow for Pharmacological Evaluation

A robust experimental workflow is essential for the comprehensive evaluation of the pharmacological activity of novel 5-methoxyoxazole-4-carboxamide analogs. The following workflow outlines the key steps from initial screening to preliminary mechanistic studies.

Caption: Experimental workflow for evaluating the anticancer activity of 5-methoxyoxazole-4-carboxamide analogs.

Future Directions and Conclusion

The 5-methoxyoxazole-4-carboxamide scaffold holds considerable promise for the development of novel therapeutic agents, particularly in the realm of oncology. While direct experimental data on this specific class of compounds is limited, the wealth of information available for structurally related oxazole and isoxazole carboxamides provides a strong rationale for their investigation.

Future research should focus on:

• The synthesis and characterization of a diverse library of 5-methoxyoxazole-4-carboxamide analogs.

• Systematic evaluation of their anticancer activity against a panel of cancer cell lines.

• In-depth mechanistic studies to elucidate their molecular targets and signaling pathways.

• Optimization of lead compounds to improve their potency, selectivity, and pharmacokinetic properties.

References

• Al-Ostoot, F.H., Al-Ghorbani, M., Al-mahbashi, H.M., et al. Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Molecules. 2025;30(12):1234. doi:10.3390/molecules30121234

• Anticancer Activity of Novel Amide Methoxyphenyl Derivatives. DSpace Repository. Accessed February 25, 2026. [Link]

• Methyl 4-amino-3-methoxyisoxazole-5-carboxylate. Acta Crystallogr Sect E Struct Rep Online. 2014;70(Pt 10):o1088. doi:10.1107/S160053681402035X
• Jaitak, V., Kulkarni, S., Kaur, K. Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Anti-Cancer Agents in Medicinal Chemistry. 2022;22(10):1859-1882. doi:10.2174/1871520621666210915095421
• Discovery and structure-activity relationship of 2-phenyl-oxazole-4-carboxamide derivatives as potent apoptosis inducers. Bioorg Med Chem Lett. 2006;16(17):4554-4558. doi:10.1016/j.bmcl.2006.06.018

• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. PubMed. Accessed February 25, 2026. [Link]

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• Synthesis and anticancer activity of 5-sulfonyl derivatives of 1,3-oxazole-4-carboxylates. ResearchGate. Published September 2, 2021. Accessed February 25, 2026. [Link]

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• Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. Int J Mol Sci. 2025;26(5):5000. doi:10.3390/ijms26055000

• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. Royal Society of Chemistry. Published 2026. Accessed February 25, 2026. [Link]

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. PubMed. Accessed February 25, 2026. [Link]

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An In-depth Technical Guide to the History, Synthesis, and Significance of 5-Methoxyoxazole-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the history, discovery, and synthetic methodologies pertaining to 5-Methoxyoxazole-4-carboxamide, a member of the medicinally significant oxazole-4-carboxamide class of compounds. While a singular "discovery" of this specific molecule is not prominently documented in historical records, its existence is the result of the logical progression of synthetic organic chemistry. This guide will delve into the foundational discoveries of the oxazole scaffold, detail plausible and established synthetic routes to 5-Methoxyoxazole-4-carboxamide, and explore the broader significance of the oxazole-4-carboxamide core in modern drug discovery. The content is structured to provide not just procedural steps, but also the scientific rationale behind the methodologies, empowering researchers to apply these principles in their own work.

Introduction: The Oxazole Scaffold in Medicinal Chemistry

The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a privileged structure in medicinal chemistry.[1] Its presence in numerous natural products and synthetic compounds with a wide range of biological activities has made it a focal point for synthetic and medicinal chemists.[1][2] Oxazole derivatives are known to exhibit a vast array of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[1][3][4]

The oxazole-4-carboxamide moiety, in particular, has emerged as a key pharmacophore in the design of novel therapeutic agents. The carboxamide group provides a crucial hydrogen bonding motif that can interact with biological targets, while the oxazole ring acts as a stable, bioisosteric replacement for an amide bond, often improving metabolic stability and pharmacokinetic properties.[3][5][6] This guide will focus on a specific, yet representative, member of this class: 5-Methoxyoxazole-4-carboxamide.

Historical Context: The Dawn of Oxazole Synthesis

The ability to synthesize the oxazole core is fundamental to accessing compounds like 5-Methoxyoxazole-4-carboxamide. The history of oxazole synthesis is rich, with several classical methods laying the groundwork for modern synthetic chemistry.

The Robinson-Gabriel Synthesis: A Cornerstone in Oxazole Chemistry

One of the earliest and most influential methods for constructing the oxazole ring is the Robinson-Gabriel synthesis, independently reported by Sir Robert Robinson in 1909 and Siegmund Gabriel in 1910.[3][7] This powerful reaction involves the cyclodehydration of a 2-acylamino-ketone to yield a 2,5-disubstituted oxazole.[7][8]

The general mechanism proceeds through the activation of the ketone and amide carbonyls by a strong acid, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic oxazole ring.

Caption: Logical workflow of the Robinson-Gabriel Synthesis.

The choice of the cyclodehydrating agent is critical and has evolved over time. While early syntheses utilized reagents like concentrated sulfuric acid or phosphorus pentachloride, these often resulted in low yields.[9] The introduction of polyphosphoric acid (PPA) was a significant improvement, often providing yields in the 50-60% range.[9]

Synthetic Pathways to 5-Methoxyoxazole-4-carboxamide

While a specific historical "discovery" of 5-Methoxyoxazole-4-carboxamide is not documented, its synthesis can be logically derived from established methodologies. The following sections outline a plausible and efficient synthetic route, broken down into key stages.

Stage 1: Formation of the Oxazole-4-carboxylate Core

A common and versatile approach to the oxazole-4-carboxamide scaffold begins with the synthesis of an oxazole-4-carboxylate ester. This can be achieved through various methods, with modern approaches often offering milder conditions and broader substrate scope than the classical syntheses.

A representative modern synthesis of a 2,5-disubstituted oxazole-4-carboxylate is outlined below. This method provides a foundational intermediate that can be further functionalized.

Experimental Protocol: Synthesis of Ethyl 2-Aryl-5-methoxyoxazole-4-carboxylate (A Representative Precursor)

This protocol is a conceptual representation based on modern synthetic strategies for creating highly substituted oxazoles.

• Preparation of the N-acyl-α-amino ester: An appropriate α-amino ester is acylated with a desired carboxylic acid chloride in the presence of a base like pyridine or triethylamine in an anhydrous solvent such as dichloromethane (DCM) at 0 °C to room temperature.

• Oxidative Cyclization: The resulting N-acyl-α-amino ester is then subjected to an oxidative cyclization. A variety of reagents can be employed for this transformation. For the introduction of a 5-methoxy group, a starting material such as an N-acyl derivative of serine methyl ester could be envisioned, followed by cyclodehydration and subsequent methylation or by using a starting material that already contains the methoxy precursor.

A more direct, albeit conceptual, approach to a 5-methoxyoxazole could involve a modification of the Robinson-Gabriel synthesis starting from an appropriately substituted 2-acylamino-3-methoxy-3-oxopropanoate.

Stage 2: Amidation of the Oxazole-4-carboxylate

The conversion of the ester at the 4-position of the oxazole ring to the corresponding carboxamide is a crucial step. This transformation is typically achieved through direct amidation with ammonia or an amine.

Experimental Protocol: Amidation of Ethyl Oxazole-4-carboxylate

This protocol describes a general method for the amidation of an oxazole-4-carboxylate ester.

• Reaction Setup: A solution of the ethyl oxazole-4-carboxylate (1 equivalent) in a suitable solvent, such as methanol or ethanol, is prepared in a sealed reaction vessel.

• Ammonia Addition: The solution is saturated with ammonia gas at a low temperature (e.g., 0 °C), or a solution of ammonia in methanol is added.

• Reaction: The sealed vessel is heated to a temperature typically ranging from 80 to 120 °C for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield the desired oxazole-4-carboxamide.

Causality in Experimental Choices:

• Sealed Vessel: The use of a sealed vessel is necessary to maintain a high concentration of ammonia and to prevent its evaporation, especially at elevated temperatures.

• Solvent Choice: Methanol and ethanol are good solvents for both the ester and ammonia and are relatively inert under the reaction conditions.

• Temperature: Heating is required to overcome the activation energy for the nucleophilic acyl substitution of the relatively unreactive ester with ammonia.[10]

Caption: General workflow for the amidation of an oxazole-4-carboxylate.

Data Presentation

The following table summarizes representative yields for the key synthetic transformations discussed. These are illustrative and can vary based on the specific substrates and reaction conditions.

Step	Transformation	Starting Material	Product	Representative Yield (%)	Reference
1	Robinson-Gabriel Synthesis	2-Acylamino-ketone	2,5-Disubstituted oxazole	50-60	[9]
2	Amidation of Ester	Ethyl oxazole-4-carboxylate	Oxazole-4-carboxamide	70-90	General procedure

Significance in Drug Discovery and Development

The oxazole-4-carboxamide scaffold is of significant interest to drug development professionals due to its versatile biological activities and favorable physicochemical properties.

• Anticancer Activity: Numerous oxazole derivatives have demonstrated potent anticancer activity by targeting various cellular pathways, including the inhibition of kinases and tubulin polymerization.[1][4]

• Antiviral and Anti-inflammatory Properties: The heteroaryl-carboxamide linkage provides hydrogen-bonding capabilities that are crucial for interacting with viral proteases and enzymes involved in inflammatory pathways.[3]

• Bioisosterism: The oxazole ring serves as a valuable bioisostere for the amide bond, which is often susceptible to metabolic degradation.[5][6] This replacement can lead to improved metabolic stability and oral bioavailability of drug candidates.

The 5-methoxy substitution on the oxazole ring can further modulate the electronic properties and lipophilicity of the molecule, potentially fine-tuning its binding affinity for a specific biological target and improving its pharmacokinetic profile.

Conclusion

While the specific history of 5-Methoxyoxazole-4-carboxamide is not a standalone chapter in the annals of organic chemistry, its synthesis and significance are a direct consequence of over a century of research into the versatile and medicinally important oxazole scaffold. From the foundational Robinson-Gabriel synthesis to modern, high-yield methodologies, the tools are readily available for researchers to construct this and related molecules. The oxazole-4-carboxamide core continues to be a fertile ground for the discovery of new therapeutic agents, and a thorough understanding of its history and synthesis is invaluable for scientists and professionals in the field of drug development.

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• Gabriel, S. (1910). Synthese von Oxazolen und Imidazolen. Berichte der deutschen chemischen Gesellschaft, 43(1), 134-138.
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An In-depth Technical Guide to the Electronic Properties of the Oxazole Ring in Carboxamide Derivatives

Abstract

The oxazole ring is a paramount heterocyclic scaffold in medicinal chemistry, integral to the structure of numerous biologically active compounds.[1] When coupled with a carboxamide functionality, the resulting molecular architecture presents a unique and tunable electronic landscape that is of significant interest to researchers and drug development professionals. This guide provides a comprehensive exploration of the electronic properties of the oxazole ring as influenced by carboxamide substitution. We will delve into the intrinsic electronic nature of the oxazole nucleus, dissect the modulatory effects of the carboxamide group, and analyze the resultant electronic characteristics of the combined scaffold. Furthermore, this guide will elucidate the profound implications of these properties in the context of rational drug design and provide detailed experimental protocols for the synthesis and characterization of these important derivatives.

The Intrinsic Electronic Landscape of the Oxazole Ring

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom at positions 1 and 3, respectively.[2][3] Its aromaticity, derived from the delocalization of six π-electrons, confers significant thermal stability.[2] However, the presence of two different heteroatoms with varying electronegativities results in an uneven distribution of electron density across the ring.

The nitrogen atom at position 3 behaves like a pyridine-type nitrogen, with its lone pair of electrons residing in an sp2 hybrid orbital in the plane of the ring, not contributing to the aromatic sextet.[4][5] This makes the lone pair available for protonation, rendering oxazole weakly basic (pKa of conjugate acid ≈ 0.8).[2] In contrast, the oxygen atom at position 1 is furan-like, with one lone pair of electrons participating in the aromatic system.[4] The high electronegativity of the oxygen atom leads to a significant inductive withdrawal of electron density from the ring, making the overall system electron-deficient.[6] This delocalization is not as effective as in all-carbon aromatic systems due to the oxygen's electronegativity.[2]

This electron-deficient nature dictates the reactivity of the oxazole ring:

• Nucleophilic Attack: The C2 position is the most electron-deficient and, therefore, the primary site for nucleophilic attack and deprotonation.[4][6] The order of acidity for the ring protons is C2 > C5 > C4.[2][6]

• Electrophilic Attack: Electrophilic aromatic substitution is generally difficult due to the ring's deactivation. When it does occur, it preferentially takes place at the C5 position, which is the most electron-rich carbon.[2] The presence of electron-donating groups on the ring can activate it towards electrophilic attack.[2][4]

The resonance structures of the oxazole ring illustrate this electronic distribution:

Caption: Resonance contributors of the oxazole ring.

The Carboxamide Group as an Electronic Modulator

The carboxamide group (-CONH₂) is a versatile functional group that can exhibit both electron-withdrawing and electron-donating properties, depending on the point of attachment and the electronic context of the molecule. Its influence is a combination of two primary effects:

• Inductive Effect (-I): The carbonyl oxygen is highly electronegative, leading to a strong electron-withdrawing inductive effect that pulls electron density away from the point of attachment.

• Resonance Effect (+R or -R): The nitrogen atom of the amide has a lone pair of electrons that can be delocalized. When attached to an aromatic system, this lone pair can be donated into the ring (+R effect). Conversely, the carbonyl group can withdraw electron density from the ring through resonance (-R effect).

When a carboxamide group is attached to the oxazole ring, its net electronic effect will be a balance of these inductive and resonance contributions. The position of attachment (C2, C4, or C5) is critical in determining the overall electronic impact on the ring's reactivity and properties.

Caption: Dual electronic nature of the carboxamide group.

The Combined Electronic Landscape of Oxazole-Carboxamide Derivatives

The conjugation of a carboxamide group with the oxazole ring creates a complex electronic system where the inherent properties of the oxazole are modulated.

• Attachment at C2: The C2 position is the most electron-deficient. Attaching a carboxamide group here will further increase its electrophilicity due to the strong inductive and resonance withdrawal of the carbonyl group. This makes the C2 position highly susceptible to nucleophilic attack, potentially leading to ring-opening reactions under certain conditions.[4]

• Attachment at C4 or C5: When the carboxamide is at the C4 or C5 position, the electronic effects are more nuanced. The electron-withdrawing nature of the carboxamide will generally decrease the electron density of the entire ring, making it even less reactive towards electrophiles. However, the nitrogen lone pair of the amide can participate in resonance, which can influence the regioselectivity of reactions.

Computational studies, such as those using Density Functional Theory (DFT), are invaluable for quantifying these electronic effects. Parameters like HOMO-LUMO energy gaps, molecular electrostatic potential (MEP), and natural bond orbital (NBO) analysis can provide detailed insights into the reactivity and interaction potential of these molecules with biological targets.[7][8]

Electronic Parameter	General Trend with Carboxamide Substitution	Implication
HOMO-LUMO Energy Gap (ΔE)	Generally decreases	Increased molecular reactivity[7]
Electron Density at C2	Decreases	Enhanced susceptibility to nucleophilic attack[4][6]
Electron Density at C5	Decreases	Reduced reactivity towards electrophilic attack[2][4]
Dipole Moment	Increases	Altered solubility and binding interactions

Implications in Drug Design and Development

The tunable electronic properties of oxazole-carboxamide derivatives make them highly attractive scaffolds in drug discovery.

• Bioisosterism: The oxazole ring is often used as a bioisostere for amide and ester groups.[9][10][11] This replacement can improve metabolic stability by removing hydrolytically labile functionalities while maintaining or improving biological activity.[9] The electronic similarity of the oxazole to an amide bond allows it to mimic key hydrogen bonding interactions with protein targets.

• Modulation of Physicochemical Properties: The introduction of a carboxamide group can significantly alter a molecule's polarity, solubility, and hydrogen bonding capacity. This allows for the fine-tuning of pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion) to improve drug-likeness.

• Structure-Activity Relationship (SAR): The electronic modulation by the carboxamide group provides a handle for optimizing the binding affinity of a drug candidate to its target. By strategically placing the carboxamide and other substituents, researchers can enhance interactions with specific residues in a protein's binding pocket.

Experimental Protocols

The synthesis and characterization of oxazole-carboxamide derivatives are crucial for exploring their potential as therapeutic agents. Below is a representative workflow and detailed protocols.

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A Technical Guide to the Synthesis of Pyridine Derivatives from 5-Methoxyoxazole-4-carboxamide

Abstract

The pyridine scaffold is a cornerstone in modern medicinal chemistry and drug development, present in a vast array of therapeutic agents.[1][2] The strategic synthesis of highly functionalized pyridine derivatives is therefore a critical endeavor for researchers in the field. This technical guide provides an in-depth exploration of a powerful and versatile strategy for constructing polysubstituted pyridines: the use of 5-methoxyoxazole-4-carboxamide as a stable and reactive precursor. We will delve into the mechanistic underpinnings of the key transformation—the hetero-Diels-Alder reaction—and provide field-proven experimental protocols. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this elegant synthetic route to access novel chemical matter.

Introduction: The Strategic Value of the Oxazole-to-Pyridine Pathway

The pyridine ring is a privileged structure in pharmacology due to its unique electronic properties, its ability to act as a hydrogen bond acceptor, and its capacity to improve the solubility and bioavailability of drug candidates.[2][3] Consequently, synthetic methodologies that offer controlled and versatile access to substituted pyridines are of paramount importance.[4]

While numerous methods exist for pyridine synthesis, the cycloaddition pathway using oxazole precursors offers distinct advantages. Specifically, the hetero-Diels-Alder reaction of 5-alkoxyoxazoles with various dienophiles provides a convergent and highly regioselective route to 3-hydroxypyridine derivatives, which can be further functionalized.[5] The 5-methoxyoxazole-4-carboxamide precursor is particularly valuable as it incorporates key functional handles—the methoxy group, which activates the oxazole for cycloaddition, and the carboxamide, which can be used for subsequent chemical modifications or to engage in critical interactions with biological targets.

This guide will focus on the causality behind the experimental choices, ensuring a deep understanding of the transformation from both a theoretical and practical standpoint.

The Core Transformation: Mechanistic Insights into the Hetero-Diels-Alder Reaction

The conversion of a 5-methoxyoxazole to a pyridine ring is a classic example of a pericyclic reaction, specifically a [4+2] hetero-Diels-Alder cycloaddition.[6] In this reaction, the oxazole ring acts as the 4π-electron component (the azadiene), and an alkene or alkyne serves as the 2π-electron component (the dienophile).

The Reaction Mechanism

The transformation proceeds through a two-stage sequence:

• [4+2] Cycloaddition: The 5-methoxyoxazole reacts with an electron-deficient dienophile. The 5-methoxy group, an electron-donating group, activates the oxazole diene system, facilitating the reaction. This concerted step forms a highly unstable bicyclic cycloadduct.[5]

• Aromatization: The bicyclic intermediate is not isolated. It spontaneously undergoes a retro-Diels-Alder-type elimination of methanol. This elimination is driven by the formation of the highly stable aromatic pyridine ring.[5][7]

The overall process results in the formation of a substituted 3-hydroxypyridine-4-carboxamide derivative. The regiochemistry is reliably controlled by the electronics of the reactants.

Caption: The hetero-Diels-Alder reaction pathway for pyridine synthesis.

Causality Behind Experimental Choices

• Dienophile Selection: The choice of dienophile is critical as it dictates the substitution pattern at positions 5 and 6 of the resulting pyridine ring. For a normal-demand Diels-Alder reaction, the dienophile should possess an electron-withdrawing group (EWG) conjugated with the alkene or alkyne (e.g., esters, nitriles, amides).[6] This electronic complementarity between the electron-rich oxazole and the electron-poor dienophile accelerates the reaction.

• Lewis Acid Catalysis: While the reaction can proceed thermally, the use of a Lewis acid catalyst is highly recommended. Lewis acids, such as Neodymium(III) triflate (Nd(OTf)₃), coordinate to the dienophile's electron-withdrawing group.[5] This coordination lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO-LUMO energy gap with the oxazole and dramatically increasing the reaction rate, often allowing the reaction to proceed efficiently at room temperature.[5]

• Solvent and Temperature: Aprotic solvents such as toluene, dichloromethane (DCM), or acetonitrile are typically employed to avoid side reactions with the Lewis acid or intermediates. The ability to run these reactions at or near room temperature when catalyzed is a significant advantage, preserving thermally sensitive functional groups.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be robust and reproducible. Adherence to anhydrous conditions is crucial, especially when using Lewis acid catalysts.

Protocol 1: Synthesis of the Precursor, 5-Methoxyoxazole-4-carboxamide

This synthesis is adapted from established methods for preparing 5-alkoxyoxazoles from α-amino esters.[5] The key is the formation of an intermediate amide followed by cyclization.

Step-by-Step Methodology:

• Amide Formation: To a solution of methyl 2-amino-3-methoxy-3-oxopropanoate (1.0 eq) in anhydrous DCM (0.2 M) at 0 °C, add triethylamine (2.2 eq). Slowly add methoxyacetyl chloride (1.1 eq) and allow the reaction to warm to room temperature and stir for 12 hours.

• Aqueous Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Cyclodehydration (Phosphorus Oxychloride): Dissolve the crude amide intermediate in anhydrous toluene (0.3 M). Add phosphorus oxychloride (POCl₃, 2.0 eq) dropwise at room temperature. Heat the mixture to 80 °C and stir for 4 hours.

• Quenching and Extraction: Carefully cool the reaction mixture to 0 °C and slowly quench by pouring it into a stirred, saturated aqueous solution of K₂CO₃ until the pH is > 8. Extract the mixture three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the 5-methoxyoxazole-4-carboxylate ester.

• Amidation: The resulting ester is then converted to the target carboxamide via standard amidation procedures, for instance, by heating with a solution of ammonia in methanol in a sealed tube or by aminolysis with a desired amine.[8]

Protocol 2: General Procedure for Pyridine Synthesis

This protocol describes the Lewis acid-catalyzed hetero-Diels-Alder reaction.

Caption: Experimental workflow for the synthesis of pyridine derivatives.

Step-by-Step Methodology:

• Vessel Preparation: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 5-methoxyoxazole-4-carboxamide (1.0 eq) and the chosen anhydrous solvent (e.g., toluene, 0.2 M).

• Reagent Addition: Add the dienophile (1.5 eq). If the dienophile is a solid, add it directly. If it is a liquid, add it via syringe.

• Catalyst Introduction: Add the Lewis acid catalyst (e.g., Nd(OTf)₃, 0.1 eq) in one portion.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. Monitor the consumption of the oxazole starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 12 to 24 hours.

• Work-up: Upon completion, quench the reaction by adding water or a saturated aqueous solution of NaHCO₃. Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to afford the desired polysubstituted pyridine derivative.

Versatility and Scope

The true power of this methodology lies in its broad scope. A wide variety of dienophiles can be employed to generate a library of pyridine derivatives with diverse substitution patterns.

Entry	Dienophile	Resulting Pyridine Core Structure	Typical Yield	Reference
1	Acrylonitrile	5-Cyano-3-hydroxy-4-carboxamide	75%	[5]
2	Methyl Acrylate	5-(Methoxycarbonyl)-3-hydroxy-4-carboxamide	82%	[5]
3	Acrylamide	5-Carboxamido-3-hydroxy-4-carboxamide	52%	[5]
4	Methyl Vinyl Ketone	5-Acetyl-3-hydroxy-4-carboxamide	70%	[5]
5	Phenyl Vinyl Sulfone	5-(Phenylsulfonyl)-3-hydroxy-4-carboxamide	Reaction Unsuccessful	[5]

Note: Yields are based on analogous reactions with 5-ethoxyoxazoles as reported in the literature and are representative of the expected efficiency.

Conclusion and Future Outlook

The use of 5-methoxyoxazole-4-carboxamide as a precursor represents a highly efficient, modular, and regioselective strategy for the synthesis of functionalized pyridine derivatives. The reaction proceeds under mild, often room-temperature conditions, and demonstrates broad functional group tolerance, making it an attractive tool for drug discovery and development. The predictable nature of the hetero-Diels-Alder reaction allows for the rational design of complex pyridine-based molecules. As the demand for novel, structurally diverse heterocyclic compounds continues to grow, this robust synthetic methodology is poised to remain a valuable asset for medicinal and synthetic chemists alike.[2][9]

References

• [Reference for isoxazolo[4,5-b]pyridines synthesis]. (n.d.). ResearchGate. Retrieved February 26, 2026, from [Link]

• [Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview)]. (2025, August 5). ResearchGate. Retrieved February 26, 2026, from [Link]

• Ma, G., & Ding, H. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1694. [Link]

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• [Synthesis of 5-Amino-oxazole-4-carboxylates from ??-Chloroglycinates]. (n.d.). ResearchGate. Retrieved February 26, 2026, from [Link]

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• [Synthesis of 5-substituted imidazo[4,5-b]pyridinones by annelation of 4-amino-5-ethoxalyl-1H-imidazole derivatives with active methylene compounds]. (n.d.). Journal of the Chemical Society, Perkin Transactions 1. Retrieved February 26, 2026, from [Link]

• Li, Y., et al. (2009). Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. Molecules, 14(4), 1280-1292. [Link]

• Palamarchuk, I. V., & Kulakov, I. V. (2024). A New Method for Obtaining Carboxylic Derivatives of Oxazolo[5,4-b]pyridine Based on 3-Aminopyridine-2(1H)-ones. Chemistry & Chemical Technology, 2, 11. [Link]

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• Ding, S., et al. (2022). Novel 4-phenoxypyridine derivatives bearing imidazole-4-carboxamide and 1,2,4-triazole-3-carboxamide moieties: Design, synthesis and biological evaluation as potent antitumor agents. Bioorganic Chemistry, 120, 105629. [Link]

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Protocols & Analytical Methods

Application Note: Efficient Synthesis Protocols for 5-Methoxyoxazole-4-carboxamide

This Application Note is structured to provide a high-level, reproducible synthetic pathway for 5-Methoxyoxazole-4-carboxamide . The protocol prioritizes the Schöllkopf Oxazole Synthesis strategy due to its atom economy, regioselectivity, and scalability.

Executive Summary & Strategic Analysis

The 5-alkoxyoxazole moiety is a versatile but sensitive scaffold often used in the synthesis of vitamin B6 derivatives (pyridoxines), alkaloids, and competitive inhibitors in medicinal chemistry. The specific target, 5-Methoxyoxazole-4-carboxamide , presents a unique synthetic challenge: the 5-methoxy group renders the oxazole ring electron-rich and acid-labile, making it susceptible to hydrolytic ring-opening under harsh conditions.

This guide details a robust, two-step protocol:

• Regioselective Cyclization: Formation of the oxazole core via the base-mediated reaction of methyl isocyanoacetate with methyl chloroformate.

• Controlled Amidation: Conversion of the resulting ester to the carboxamide using mild ammonolysis to preserve the 5-methoxy ether linkage.

Key Chemical Challenges

• Regiocontrol: Ensuring C-acylation over N-acylation during the isocyanide reaction.

• Lability: The 5-methoxyoxazole ring acts as a masked amino acid anhydride; it hydrolyzes rapidly in aqueous acid.

• Atom Economy: Utilizing the Schöllkopf method avoids heavy metal catalysts common in diazo-mediated routes.

Synthetic Pathway Visualization

The following flow diagram illustrates the critical reaction nodes and decision points for the synthesis.

Figure 1: Step-wise logic flow for the synthesis of 5-Methoxyoxazole-4-carboxamide via the Schöllkopf route.

Detailed Experimental Protocols

Phase 1: Synthesis of Methyl 5-methoxyoxazole-4-carboxylate

This step utilizes the Schöllkopf reaction, where the

-metallated isocyanide attacks the chloroformate. The retention of the methoxy group from the chloroformate at the 5-position is the key mechanistic feature.

Reaction Scheme:

Materials:

• Methyl isocyanoacetate (1.0 eq)

• Methyl chloroformate (1.1 eq)

• Potassium tert-butoxide (KOtBu) (1.1 eq) or DBU (for milder conditions)

• Tetrahydrofuran (THF), anhydrous[1]

• Dichloromethane (DCM) for extraction[2]

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Nitrogen (

  ). Add anhydrous THF (10 vol).

• Deprotonation: Cool the THF to -78°C (dry ice/acetone bath). Add KOtBu (1.1 eq) and stir for 15 minutes.

• Addition 1: Add Methyl isocyanoacetate (1.0 eq) dropwise over 20 minutes. The solution will typically turn deep yellow/brown, indicating enolate formation. Stir for 30 minutes at -78°C.

• Acylation/Cyclization: Add Methyl chloroformate (1.1 eq) dropwise. Crucial: Maintain internal temperature below -60°C to ensure C-acylation over N-acylation.

• Warming: Allow the reaction to warm slowly to 0°C over 2 hours. The cyclization occurs spontaneously as the intermediate warms.

• Quench: Quench with saturated aqueous NaHCO3 (Do NOT use acid).

• Workup: Extract with DCM (

  ). Wash combined organics with brine. Dry over and concentrate in vacuo.

• Purification: Flash column chromatography (Silica gel, EtOAc/Hexanes). The 5-methoxy ester is less polar than the starting isocyanide.

Data Validation (Expected):

• 1H NMR (

  ): 3.85 (s, 3H, COOMe), 4.10 (s, 3H, C5-OMe), 7.50 (s, 1H, C2-H).

Phase 2: Amidation to 5-Methoxyoxazole-4-carboxamide

Direct ammonolysis is preferred over hydrolysis-coupling (acid/amine) because the 5-methoxy group is acid-sensitive.

Reaction Scheme:

Protocol:

• Solvent Prep: Saturate dry Methanol (MeOH) with anhydrous ammonia gas at 0°C for 30 minutes. Alternatively, use commercial 7N

  in MeOH.

• Reaction: Dissolve the ester from Phase 1 in a minimal amount of dry MeOH and add to the ammonia solution in a pressure tube or sealed flask.

• Incubation: Stir at room temperature for 12–24 hours. Monitor by TLC (100% EtOAc or 5% MeOH/DCM).

• Isolation: Concentrate the reaction mixture under reduced pressure.

• Purification: Recrystallize from cold Ethanol or Et2O/Hexanes.

Data Validation (Expected):

• 1H NMR (

  ): 3.95 (s, 3H, C5-OMe), 7.10 (br s, 1H, NH), 7.40 (br s, 1H, NH), 8.15 (s, 1H, C2-H).

• MS (ESI): m/z calculated for

  .

Quantitative Data Summary

Parameter	Phase 1 (Ester Synthesis)	Phase 2 (Amidation)
Limiting Reagent	Methyl Isocyanoacetate	Methyl 5-methoxyoxazole-4-carboxylate
Temperature	-78°C 0°C	0°C 25°C
Time	3-4 Hours	12-24 Hours
Typical Yield	65 - 75%	85 - 92%
Critical Impurity	Isocyano-dimers (remove via chromatography)	Methyl ester (incomplete reaction)
Stability	Moderate (Store at -20°C)	Good (Stable solid)

Troubleshooting & Critical Control Points

Mechanism of Failure: Acid Hydrolysis

The most common failure mode is the loss of the 5-methoxy group during workup.

• Mechanism: Protonation of the ring nitrogen or the enol ether oxygen facilitates nucleophilic attack by water at C5, leading to ring opening and formation of acyclic amide/ester byproducts.

• Prevention: Always use buffered aqueous solutions (NaHCO3) for quenching. Never use HCl or dilute

  during the ester isolation.

Regioselectivity (C- vs N-Acylation)

If the yield of Phase 1 is low, it is often due to N-acylation of the isocyanide.

• Solution: Ensure the deprotonation is complete before adding the chloroformate. Use a "hard" cation base like LiHMDS or KOtBu rather than amine bases if yields are low. Keep the temperature strictly at -78°C during electrophile addition.

References

• Schöllkopf, U. (1979). "Syntheses of Heterocyclic Compounds with the Aid of Isocyanides". Angewandte Chemie International Edition, 18(11), 863-890.

• Suzuki, M., Iwasaki, T., Miyoshi, M., Okumura, K., & Matsumoto, K. (1973). "Synthesis of 5-substituted oxazole-4-carboxylic acid derivatives". The Journal of Organic Chemistry, 38(20), 3571-3575.

• BenchChem. (2025).[1] "Chloroformates in Organic Synthesis: A Comprehensive Technical Guide". BenchChem Technical Library.

• Organic Chemistry Portal. (2024). "Synthesis of Oxazoles". Organic Chemistry Portal.

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Step-by-step preparation of 5-Methoxyoxazole-4-carboxamide from acyclic precursors

An Application Note and Protocol for the Synthesis of 5-Methoxyoxazole-4-carboxamide from Acyclic Precursors

Introduction: The Significance of the Oxazole Scaffold

The oxazole ring is a privileged five-membered heterocycle containing one nitrogen and one oxygen atom. This structural motif is a cornerstone in medicinal chemistry, appearing in a vast array of natural products and pharmacologically active molecules.[1] Oxazole derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antibacterial, and antiviral properties, making them highly valuable targets in drug discovery and development.[1] Specifically, functionalized oxazoles like 5-methoxyoxazole-4-carboxamide represent key building blocks, where the substituents at the 4- and 5-positions can be modulated to fine-tune the compound's physicochemical properties and biological interactions. This guide provides a detailed, step-by-step protocol for the synthesis of 5-methoxyoxazole-4-carboxamide from simple, acyclic precursors, designed for researchers in organic synthesis and drug development.

Proposed Synthetic Strategy: A Two-Step Approach

The preparation of 5-methoxyoxazole-4-carboxamide is most effectively achieved through a two-step sequence starting from readily available acyclic materials. This strategy is designed for efficiency and control over the final product's structure.

• Step 1: Synthesis of Ethyl 5-Methoxyoxazole-4-carboxylate. The core oxazole ring is constructed via a cyclization reaction involving ethyl isocyanoacetate. This versatile building block provides the nitrogen atom and the carbon backbone for the C2, N3, and C4 positions of the oxazole ring, including the carboxylate handle.[1] The C5 and O1 atoms, along with the methoxy substituent, will be introduced using an appropriate electrophilic partner.

• Step 2: Amidation of the Oxazole Ester. The resulting ethyl ester is then converted to the target primary carboxamide through a standard amidation reaction. This is a reliable and high-yielding transformation.

This approach separates the complexity of the ring formation from the final functional group interconversion, allowing for cleaner reactions and easier purification at each stage.

Visualized Experimental Workflow

The overall synthetic pathway is depicted below, illustrating the progression from acyclic starting materials to the final target compound.

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of Ethyl 5-Methoxyoxazole-4-carboxylate

Reaction Principle and Mechanism

This synthesis relies on the condensation of an α-metalated isocyanide with an acylating agent.[1] Ethyl isocyanoacetate is deprotonated by a non-nucleophilic base, creating a carbanion. This nucleophile then attacks an acylating agent, in this case, methoxyacetyl chloride. The resulting intermediate undergoes an intramolecular cyclization to form the oxazole ring. The choice of a mild base is crucial to favor the desired reaction pathway and avoid unwanted side reactions.

Proposed Reaction Mechanism

Caption: Proposed mechanism for oxazole ring formation.

Experimental Protocol

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equiv.
Ethyl Isocyanoacetate	113.12	1.13 g	1.0
Methoxyacetyl Chloride	108.52	1.19 g	1.1
Potassium Carbonate (K₂CO₃)	138.21	2.76 g	2.0
Tetrahydrofuran (THF), anhydrous	-	50 mL	-
Dichloromethane (DCM)	-	As needed	-
Saturated aq. NaHCO₃	-	As needed	-
Brine	-	As needed	-
Anhydrous MgSO₄	-	As needed	-

Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add potassium carbonate (2.76 g, 20.0 mmol).

• Addition of Reagents: Add anhydrous tetrahydrofuran (50 mL) to the flask. Cool the suspension to 0 °C in an ice bath. Add ethyl isocyanoacetate (1.13 g, 10.0 mmol) dropwise to the stirred suspension.

• Activation: Stir the mixture at 0 °C for 15 minutes. A solution of methoxyacetyl chloride (1.19 g, 11.0 mmol) in 10 mL of anhydrous THF is then added dropwise over 20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the inorganic salts, washing the pad with dichloromethane. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in dichloromethane (50 mL) and wash with saturated aqueous NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure ethyl 5-methoxyoxazole-4-carboxylate.

Part 2: Amidation of Ethyl 5-Methoxyoxazole-4-carboxylate

Reaction Principle

This step involves the nucleophilic acyl substitution of the ethyl ester with ammonia. The reaction, known as ammonolysis, converts the ester functional group into a primary amide. This is typically carried out using a saturated solution of ammonia in an alcohol, such as methanol, at elevated temperatures in a sealed vessel to maintain the ammonia concentration.

Experimental Protocol

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equiv.
Ethyl 5-Methoxyoxazole-4-carboxylate	171.15	1.71 g	1.0
7N Ammonia in Methanol	-	20 mL	Excess
Methanol	-	As needed	-

Procedure

• Reaction Setup: Place the ethyl 5-methoxyoxazole-4-carboxylate (1.71 g, 10.0 mmol) into a pressure-rated sealed tube equipped with a stir bar.

• Addition of Reagent: Add a 7N solution of ammonia in methanol (20 mL).

• Reaction: Seal the tube tightly and heat the mixture to 70 °C in an oil bath. Stir at this temperature for 24 hours.

• Workup: After 24 hours, cool the reaction vessel to room temperature. Carefully vent the tube in a fume hood.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia. The resulting solid is the crude 5-methoxyoxazole-4-carboxamide.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford the final product in high purity.

Trustworthiness and Field-Proven Insights

• Choice of Base in Step 1: Potassium carbonate is a mild, non-nucleophilic base that is effective for the deprotonation of the α-carbon of the isocyanoacetate without promoting self-condensation or other side reactions. Its heterogeneity allows for easy removal by filtration.

• Temperature Control: Maintaining a low temperature during the addition of the acyl chloride is critical to control the exothermic reaction and prevent the formation of byproducts.

• Sealed Vessel for Amidation: The use of a sealed vessel in Step 2 is essential to prevent the escape of ammonia gas, ensuring a high concentration is maintained to drive the reaction to completion.

• Troubleshooting: If the yield of the oxazole formation is low, ensure that all reagents and solvents are strictly anhydrous, as moisture can quench the carbanion and hydrolyze the acyl chloride. For the amidation step, incomplete conversion may require longer reaction times or slightly higher temperatures.

This detailed protocol provides a robust and logical pathway for the synthesis of 5-methoxyoxazole-4-carboxamide, grounded in established principles of organic chemistry.[1][2][3]

References

• Murtuja, S.; Jayaprakash, V.; Sinha, B. N. Synthesis, Crystal Structure, and Hirschfeld Surface Analysis of Novel Ethyl 5-Bromo-2-(4-Methoxyphenyl) Oxazole-4-Carboxylate. J Pharm Chem2023 , 9. [Link]

• Chavan, L. N.; Pashikanti, G.; Goodman, M. M.; Liebeskind, L. S. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. J. Org. Chem.2025 , 90, 3727-3732. [Link]

• Synthesis of tricarbonylated propargylamine and conversion to 2,5-disubstituted oxazole-4-carboxylates. PMC2024 . [Link]

• Tarani, S.; et al. Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors. PMC2020 . [Link]

• Bonne, D.; et al. Unconventional oxazole formation from isocyanides. RSC Publishing2007 . [Link]

• Lu, L.; Lu, P.; Ma, S. I–‐Catalyzed Reaction of 5‐Methoxyoxazoles with Organic Iodides – An Efficient Synthesis of Azalactones. Semantic Scholar2007 . [Link]

• Chavan, L. N.; et al. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry2025 . [Link]

• Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate. ResearchGate. [Link]

• Accessing diverse azole carboxylic acid building blocks via mild C-H carboxylation. ChemRxiv. [Link]

• Synthesis of 1,3-oxazoles. Organic Chemistry Portal. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Functionalization of 5-Methoxyoxazole-4-carboxamide

Executive Summary

5-Methoxyoxazole-4-carboxamide (1 ) represents a "Janus-faced" scaffold in medicinal chemistry. It possesses dual reactivity profiles that allow for two distinct, high-value divergent synthetic pathways.

• Pseudo-Aromatic Heterocycle: The oxazole ring allows for direct, atom-economic C–H functionalization at the C2 position, preserving the core scaffold for use in kinase inhibitors and fluorescent probes.

• Masked Diene: The electron-rich 5-methoxy functionality activates the system for [4+2] cycloaddition (Diels-Alder) reactions, serving as a precursor for highly substituted 3-hydroxypyridine derivatives (Vitamin B6 analogues) and nicotinamides.

This guide details the protocols for these two orthogonal catalytic transformations, providing researchers with a roadmap for late-stage functionalization and scaffold hopping.

Electronic Profile & Reactivity Landscape

Understanding the electronic push-pull dynamics of 1 is critical for catalyst selection.

• C2-Position (Nucleophilic/Acidic): The C2 proton is the most acidic (

  in DMSO). The 4-carboxamide group (EWG) enhances this acidity via inductive effects, making it an ideal candidate for Concerted Metallation-Deprotonation (CMD) pathways using Palladium catalysis.

• C4/C5-Positions (Diene Character): The 5-methoxy group is a strong

  -donor. This raises the HOMO energy of the oxazole, making it an electron-rich diene capable of reacting with electron-deficient dienophiles (inverse electron demand Diels-Alder).

Decision Matrix: Pathway Selection

Figure 1: Strategic decision tree for functionalizing 5-Methoxyoxazole-4-carboxamide.

Protocol A: Pd-Catalyzed C-H Arylation (C2 Functionalization)

This protocol utilizes a Concerted Metallation-Deprotonation (CMD) mechanism. The amide group at C4 acts as a weak directing group, but the primary driver is the inherent acidity of the C2–H bond.

Mechanistic Insight

The reaction relies on a carbonate/pivalate base shuttle. The pivalate anion coordinates to the Pd(II) center and intramolecularly deprotonates the C2 position, lowering the activation energy for the C–H bond cleavage.

Experimental Protocol

Scope: Coupling with Aryl Bromides (Ar-Br).

Reagents:

• Substrate: 5-Methoxyoxazole-4-carboxamide (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)[1]

• Ligand: XPhos or P(t-Bu)₃ HBF₄ (10 mol%) – Note: Electron-rich bulky phosphines are required to prevent catalyst poisoning by the oxazole nitrogen.

• Base: K₂CO₃ (2.0 equiv)[2]

• Additive: Pivalic Acid (30 mol%) – Critical for CMD mechanism.

• Solvent: Toluene or 1,4-Dioxane (anhydrous, 0.2 M concentration)

Step-by-Step Procedure:

• Setup: In a glovebox or under strictly inert atmosphere (Ar/N₂), charge a screw-cap reaction vial with Pd(OAc)₂ (5 mol%), Ligand (10 mol%), K₂CO₃ (2.0 equiv), and the solid Substrate.

• Solvent Addition: Add anhydrous Toluene. Add Pivalic Acid (30 mol%) and the Aryl Bromide (liquid) via syringe. If the Aryl Bromide is solid, add it in step 1.

• Degassing: Seal the vial and sparge with Argon for 5 minutes.

• Reaction: Heat the block to 100–110 °C for 12–16 hours.

  • Monitoring: Monitor by LC-MS. The starting material (MW ~142) should disappear, and the product (MW ~142 + Ar - H) should appear.

• Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove inorganic salts and Pd black.

• Purification: Concentrate the filtrate. Purify via flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients).

Data Summary: Expected Yields

Aryl Bromide Type	Electronic Nature	Expected Yield	Notes
Ph-Br	Neutral	75–85%	Standard benchmark.
4-OMe-Ph-Br	Electron Rich	60–70%	Slower oxidative addition; may require 120°C.
4-CF3-Ph-Br	Electron Poor	80–90%	Fast reaction; high conversion.
2-Me-Ph-Br	Sterically Hindered	40–55%	Steric clash with the C4-amide may lower yield.

Protocol B: [4+2] Cycloaddition (Pyridine Synthesis)

This transformation is a variation of the Kondrat'eva reaction . The 5-methoxyoxazole acts as a diene. Upon reaction with a dienophile, the intermediate undergoes spontaneous elimination of methanol (driven by aromatization) to yield a pyridine derivative.

Mechanistic Insight[3][4][5]

• [4+2] Cycloaddition: The oxazole reacts with an alkene (dienophile).[3]

• Retro-Diels-Alder / Elimination: The resulting bicyclic intermediate is unstable. It eliminates methanol (MeOH) to aromatize, forming the pyridine ring. The 4-carboxamide group is retained, becoming the amide at the beta position of the pyridine (nicotinamide core).

Experimental Protocol

Scope: Synthesis of 3-Hydroxy-isonicotinamide derivatives using Acrylic Acid derivatives.

Reagents:

• Substrate: 5-Methoxyoxazole-4-carboxamide (1.0 equiv)

• Dienophile: Maleimide (high reactivity) or Ethyl Acrylate (moderate reactivity) (1.5 – 2.0 equiv).

• Catalyst (Optional but Recommended): Eu(fod)₃ or Sc(OTf)₃ (5–10 mol%) – Lewis acids catalyze the cycloaddition by lowering the LUMO of the dienophile.

• Solvent: o-Xylene or Chlorobenzene.

• Scavenger: 4Å Molecular Sieves (to trap eliminated MeOH, driving equilibrium).

Step-by-Step Procedure:

• Setup: Charge a pressure tube with the Substrate (1.0 equiv) and Dienophile (1.5 equiv).

• Catalyst: Add Lewis Acid catalyst (5 mol%).

• Solvent: Add o-Xylene (0.5 M). Add activated 4Å Molecular Sieves.

• Reaction: Seal and heat to 130–150 °C for 24 hours.

  • Note: Thermal conditions are harsh. If using highly reactive dienophiles like N-phenylmaleimide, temperature can be lowered to 80–100 °C.

• Workup: Cool to room temperature. The product often precipitates or crystallizes upon cooling due to increased polarity (pyridine formation).

• Purification: If solid, filter and wash with cold ether. If soluble, evaporate solvent and purify via recrystallization (EtOH) or chromatography.

Pathway Visualization[5]

Figure 2: The Kondrat'eva pathway: Transformation of oxazole to pyridine via methanol elimination.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Protocol A: Low Conversion	Catalyst Poisoning	Switch to XPhos or BrettPhos . The oxazole nitrogen can bind Pd; bulky ligands prevent this.
Protocol A: Hydrolysis	Base/Water	Ensure anhydrous conditions. Switch from K₂CO₃ to Cs₂CO₃ or K₃PO₄ (milder).
Protocol B: No Reaction	High HOMO-LUMO Gap	Increase temperature to 160°C (sealed tube) or increase Lewis Acid loading to 10-20 mol%.
Protocol B: Polymerization	Dienophile instability	Add a radical inhibitor (e.g., BHT) to the reaction mixture to prevent polymerization of the acrylate/maleimide.

References

• Gribble, G. W. (2002). Oxazoles: Synthesis, Reactions, and Spectroscopy, A. Palmer (Ed.). Wiley-Interscience.

• Ackermann, L. (2011). "Carboxylate-Assisted Transition-Metal-Catalyzed C-H Bond Functionalizations: Mechanism and Scope." Chemical Reviews, 111(3), 1315-1345. Link (Authoritative source on the CMD mechanism/Pivalate role).

• Verrier, C., et al. (2011). "Pd-Catalyzed Direct Arylation of Oxazoles." Beilstein Journal of Organic Chemistry, 7, 1584–1601. Link (Specific protocols for oxazole-4-carboxylates).

• Turchi, I. J. (1981). "The Chemistry of Oxazoles." Industrial & Engineering Chemistry Product Research and Development, 20(1), 32-76. Link (Classic review covering the Kondrat'eva pyridine synthesis).

• Firestone, R. A., et al. (1967). "The Reaction of 5-Ethoxyoxazoles with Dienophiles. Synthesis of Pyridoxine." Tetrahedron, 23(2), 943-955. Link (Seminal paper on 5-alkoxyoxazole to pyridine conversion).

Sources

• 1. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]
• 2. Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methoxyoxazole-4-carboxamide

Welcome to the technical support center for the synthesis of 5-Methoxyoxazole-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve reaction yields, and troubleshoot common experimental hurdles. We will move beyond simple protocols to explore the underlying chemical principles that govern reaction outcomes, ensuring you are equipped to optimize your synthesis with confidence.

Introduction: The Challenge of Substituted Oxazoles

The 5-methoxyoxazole-4-carboxamide scaffold is a key heterocyclic motif in medicinal chemistry.[1] However, its synthesis is not trivial. Achieving high yields and purity requires careful control over reaction conditions to manage challenges such as regioselectivity, precursor stability, and potential side reactions. This guide provides a robust framework for a plausible synthetic route and a comprehensive troubleshooting manual to address issues you may encounter.

Proposed Synthetic Pathway: A Multi-Step Approach

While several strategies exist for synthesizing substituted oxazoles, a common and adaptable route involves the construction of the oxazole ring from acyclic precursors, followed by functional group manipulation.[2] Below is a detailed protocol for a plausible synthesis of 5-Methoxyoxazole-4-carboxamide, starting from readily available materials.

Experimental Protocol: Synthesis of 5-Methoxyoxazole-4-carboxamide

This protocol is divided into three key stages:

• Formation of the α-amino-β-ketoester intermediate.

• Cyclization to form the oxazole ring.

• Amidation to yield the final product.

Step 1: Synthesis of Methyl 2-amino-3-methoxy-4-oxobutanoate

• Reaction Setup: To a solution of methyl 3-methoxy-4-oxobutanoate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a source of electrophilic nitrogen, such as N-bromosuccinimide (NBS) (1.1 eq) at 0 °C.

• Nucleophilic Displacement: After stirring for 1-2 hours, introduce a nitrogen nucleophile. A common choice is a protected amine like benzylamine or an azide followed by reduction. For simplicity, direct amination using an ammonia source can be attempted, though it may be lower yielding.

• Work-up and Isolation: Quench the reaction with a mild reducing agent (e.g., sodium thiosulfate solution) if using NBS. Perform an aqueous work-up, extract the product with an organic solvent, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography.

Step 2: Cyclization to Methyl 5-Methoxyoxazole-4-carboxylate

• Ring Formation: The α-amino-β-ketoester intermediate is cyclized to form the oxazole ring. This can often be achieved using a dehydrating agent. A common method is the Robinson-Gabriel synthesis, which involves treating an α-acylamino ketone with a dehydrating agent like sulfuric acid or phosphorus pentoxide.[3]

• Procedure: Dissolve the purified intermediate from Step 1 in a high-boiling point solvent like toluene. Add a dehydrating agent (e.g., phosphorus oxychloride, POCl₃, 1.2 eq) dropwise at room temperature.

• Reaction Monitoring: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture and carefully quench by pouring it over ice water. Neutralize with a base (e.g., sodium bicarbonate solution) and extract the product with ethyl acetate. The organic layers are combined, dried, and concentrated. Purification is typically achieved via silica gel chromatography.

Step 3: Amidation to 5-Methoxyoxazole-4-carboxamide

• Ammonia Source: The final step is the conversion of the methyl ester to the primary carboxamide. This is typically achieved by treating the ester with a source of ammonia.

• Procedure: Dissolve the methyl 5-methoxyoxazole-4-carboxylate from Step 2 in methanol. Bubble ammonia gas through the solution at 0 °C until saturation, then seal the reaction vessel and allow it to stir at room temperature. Alternatively, a solution of ammonia in methanol can be used.

• Completion and Purification: Monitor the reaction by TLC until the starting ester is consumed. Remove the solvent under reduced pressure. The resulting crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).[4]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues.

Low or No Yield

Q1: My cyclization reaction (Step 2) to form the oxazole ring is not working or giving very low yields. What are the likely causes?

A1: This is a critical and often challenging step. Several factors could be at play:

• Ineffective Dehydration: The cyclization is a dehydration reaction. If your dehydrating agent is old or has been exposed to moisture, its effectiveness will be compromised. Always use freshly opened or properly stored reagents. For sensitive substrates, stronger dehydrating agents like triflic anhydride may be required, but these can also promote side reactions.[3]

• Intermediate Instability: The α-amino-β-ketoester precursor can be unstable. It may be degrading under the reaction conditions before it has a chance to cyclize. Ensure you have successfully synthesized and purified this intermediate before proceeding.

• Incorrect Reaction Conditions: Temperature and reaction time are critical. Some cyclizations require high temperatures (reflux in toluene or xylene), while others may proceed at room temperature with a more potent catalyst. An optimization screen of temperature and reaction time is recommended.

dot

Caption: A logical workflow for troubleshooting low yield issues.

Impurity & Purification Issues

Q2: I have a persistent impurity in my final product that is difficult to remove by recrystallization. What could it be and how can I get rid of it?

A2: A common and troublesome impurity is the corresponding carboxylic acid, 5-methoxyoxazole-4-carboxylic acid. This can form if the ester from Step 2 undergoes hydrolysis during the amidation step (Step 3), especially if aqueous ammonia or older ammonia solutions containing water are used.

• Identification: The carboxylic acid impurity will have a different retention factor (Rf) on TLC, typically lower (more polar) than the desired carboxamide. It can also be identified by the absence of an amide N-H signal and the presence of a broad carboxylic acid O-H peak in the ¹H NMR spectrum.

• Removal:

  • Acid/Base Extraction: Dissolve the crude product in an organic solvent like ethyl acetate. Wash the solution with a mild aqueous base (e.g., saturated sodium bicarbonate solution). The carboxylic acid will be deprotonated and move into the aqueous layer, while the neutral carboxamide remains in the organic layer.

  • Chromatography: If extraction is insufficient, silica gel column chromatography is a reliable method. A polar solvent system, such as ethyl acetate/methanol or dichloromethane/methanol, will be required to elute the polar carboxamide.[4]

Q3: My reaction produces two spots on TLC that are very close together, suggesting the formation of an isomer. Is this possible?

A3: Yes, the formation of a regioisomer is a very common problem in the synthesis of unsymmetrically substituted heterocycles.[5] In this case, you could be forming 4-methoxyoxazole-5-carboxamide alongside your target compound.

• Causality: The formation of the oxazole ring involves the cyclization of an enol or enolate intermediate. Depending on which carbonyl of the precursor cyclizes with the nitrogen atom, two different regioisomers can be formed. The regiochemical outcome is sensitive to factors like the solvent, the base or acid used, and the temperature.

• Mitigation and Separation:

  • Reaction Optimization: Carefully screen reaction conditions (solvent polarity, temperature, catalyst) to favor the formation of the desired isomer. Often, lower temperatures and less polar solvents can increase regioselectivity.

  • Difficult Separation: Separating these isomers can be challenging. High-performance liquid chromatography (HPLC) or careful column chromatography with a shallow gradient may be necessary.

  • Characterization: Unambiguous structural assignment requires advanced NMR techniques (like HMBC and NOESY) to confirm the connectivity and spatial relationships of the substituents on the oxazole ring.[5]

dot

Caption: Potential pathways leading to regioisomeric products.

Frequently Asked Questions (FAQs)

Q4: What are the most critical parameters to control throughout this synthesis?

A4: Based on the chemistry involved, the following parameters are crucial for success.

Parameter	Stage(s) Affected	Rationale & Recommendation
Water Content	All Steps	Water can hydrolyze reagents, intermediates (esters), and quench dehydrating agents. Use anhydrous solvents and reagents, and perform reactions under an inert atmosphere (N₂ or Ar).
Temperature	Step 2 (Cyclization)	Controls the reaction rate and can significantly influence regioselectivity. An optimization is necessary, starting at room temperature and gradually increasing.
Stoichiometry	All Steps	Precise control of reagent ratios is key. Excess of one reagent can lead to side products. Use of 1.0-1.2 equivalents for most reagents is a good starting point.
pH Control	Work-up/Extraction	Critical for separating acidic or basic impurities and ensuring the product is in its neutral form for efficient extraction into organic solvents.

Q5: Are there alternative synthetic routes to consider if this one fails?

A5: Absolutely. Heterocyclic chemistry is rich with synthetic strategies.[2][6] If the proposed route is problematic, consider the following alternatives:

• Van Leusen Oxazole Synthesis: This powerful method uses tosylmethyl isocyanide (TosMIC) to react with an appropriate aldehyde to form the oxazole ring.[7][8] For your target, you would need a precursor like methoxyacetoaldehyde, followed by functionalization at the 4-position.

• Synthesis from α-Diazoketones: The reaction of an α-diazoketone with an amide in the presence of a rhodium or copper catalyst can directly yield substituted oxazoles. This route offers mild conditions but requires the synthesis of a potentially unstable diazo intermediate.[2]

Q6: I am planning to scale up this synthesis. What are the main challenges I should anticipate?

A6: Scaling up from lab-bench to pilot scale introduces new challenges:

• Heat Transfer: Many of these reactions are exothermic. What is easily controlled in a 100 mL flask can become a runaway reaction in a 10 L reactor. Ensure your reactor has adequate cooling capacity.

• Mixing: Efficient mixing becomes more difficult at larger scales, which can lead to localized "hot spots" or areas of high reagent concentration, promoting side product formation.

• Reagent Addition: The rate of addition for reagents like POCl₃ becomes much more critical. A slow, controlled addition is necessary to manage the exotherm.

• Purification: Large-scale column chromatography is expensive and time-consuming. Developing a robust purification protocol based on recrystallization or distillation at the lab scale is highly recommended before scaling up.

References

• Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. (2009). MDPI.
• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022). Beilstein Journals.
• Synthesis of 1,3-oxazoles. Organic Chemistry Portal.
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). MDPI.
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). PMC.
• OXAZOLE SYNTHESIS REACTIONS FOR MSC SEMESTER IV. (2021). YouTube.
• Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Research Results in Pharmacology.
• Synthesis of 5-Amino-oxazole-4-carboxylates from ??-Chloroglycinates. ResearchGate.
• Discovery of N-((2-Arylthiazol-4-yl)methyl)oxazole-5-carboxamide Derivatives as SDHi for Fungicidal Candidates. (2025). PubMed.
• Identification of common impurities in 5-Methoxyoxazole-2-carboxylic acid synthesis. Benchchem.
• Synthesis and Reactions of Oxazoles. (2025). ResearchGate.
• Preparation of 5-amino-4-imidazole-N-succinocarboxamide Ribotide, 5-amino-4-imidazole-N-succinocarboxamide Riboside and Succinyladenosine, Compounds Usable in Diagnosis and Research of Adenylosuccinate Lyase Deficiency. PubMed.
• Determination of 5-aminoimidazole-4-carboxamide in human plasma by. (2016). ResearchGate.
• Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline.
• 1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022).

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• 6. 1,3-Oxazole synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming instability of 5-Methoxyoxazole-4-carboxamide in acidic conditions

The following technical guide is structured as a specialized Technical Support Center for researchers working with 5-Methoxyoxazole-4-carboxamide . It prioritizes actionable troubleshooting, mechanistic understanding, and validated protocols.

Topic: Overcoming Instability in Acidic Conditions Document ID: TSC-OXZ-005 Status: Active / High Priority Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Core Diagnostic: Is Acid Instability Ruining Your Yield?

User Issue: "I observe a rapid loss of product during workup or HPLC analysis. The mass spectrum shows a +18 Da peak (hydrolysis) or a complex mixture of acyclic byproducts."

The Root Cause: The "Enol Ether" Trap

The instability of 5-Methoxyoxazole-4-carboxamide is not random; it is intrinsic to its electronic structure. The 5-methoxy group donates electron density into the oxazole ring, effectively making the C4-C5 double bond behave like an enol ether .

In acidic media, the following cascade occurs:

• Protonation: The ring nitrogen or C5 carbon is protonated.

• Nucleophilic Attack: Water attacks the highly electrophilic C5 position (or C2, depending on sterics).

• Ring Opening: The heterocyclic ring cleaves, yielding acyclic

  -acylamino esters or amides.

Visualizing the Failure Mode

The following diagram illustrates the mechanistic pathway of acid-catalyzed degradation.

Figure 1: Acid-catalyzed hydrolysis pathway of electron-rich oxazoles. The 5-methoxy group activates the ring toward electrophilic attack by protons, leading to irreversible ring opening.

Troubleshooting & Optimization Protocols

FAQ 1: "My reaction works, but I lose everything during workup. How do I isolate it?"

The Solution: The Inverse Quench Protocol Standard acidic workups (e.g., 1N HCl washes) are forbidden. Even weak acids like citric acid can trigger decomposition if exposure is prolonged.

Protocol: pH-Controlled Isolation

• Preparation: Prepare a saturated solution of Sodium Bicarbonate (

  ) or a Phosphate Buffer (pH 7.4) and chill to 0°C.

• Inverse Quench: Do not pour the buffer into the reaction. Slowly pour the reaction mixture into the cold buffer with vigorous stirring. This ensures the pH never drops below neutral locally.

• Extraction: Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc) . Avoid ethers if they contain peroxides (oxidative instability).

• Drying: Dry organic layers over Sodium Sulfate (

  ) or Magnesium Sulfate ( ). Avoid acidic drying agents.

• Concentration: Rotary evaporate at < 30°C . Heat accelerates hydrolysis even in trace moisture.

FAQ 2: "I see degradation during HPLC/LC-MS analysis. Is my compound impure?"

The Solution: Mobile Phase Incompatibility Standard HPLC methods often use 0.1% Formic Acid or TFA. This is sufficient to hydrolyze 5-methoxyoxazoles on the column, leading to "ghost peaks" and split peaks.

Corrective Action: Switch to Basic/Neutral Modifiers

Parameter	AVOID (High Risk)	RECOMMENDED (Safe)
Modifier	TFA, Formic Acid, Acetic Acid	Ammonium Bicarbonate (10mM), Ammonium Acetate
pH Range	pH < 4.0	pH 7.0 – 8.5
Column Temp	> 40°C	20°C – 25°C
Diluent	MeOH/Water (unbuffered)	Acetonitrile (anhydrous) or buffered mobile phase

FAQ 3: "I need to perform a reaction in acidic conditions (e.g., deprotection). Is it impossible?"

The Solution: Kinetic Control via Flow Chemistry If an acid step is unavoidable (e.g., removing a Boc group elsewhere on the molecule), you must outrun the hydrolysis rate.

Workflow: Continuous Flow Setup

• Reagent Stream A: Substrate in DCM.

• Reagent Stream B: Acid (e.g., TFA) in DCM.

• Reactor: Coiled tube reactor with precise residence time control (

  ).

• Quench Stream: Immediate mixing with

  or Pyridine at the reactor exit.

By limiting acid exposure to seconds rather than minutes, you can often achieve deprotection without ring opening.

Decision Tree: Handling Acid-Sensitive Oxazoles

Use this logic flow to determine the safe handling procedure for your specific experiment.

Figure 2: Decision matrix for processing acid-sensitive oxazole derivatives. Prioritizes pH control and kinetic management.

Storage and Stability Data

Storage Protocol:

• Physical State: Store as a solid whenever possible. Solutions degrade faster.

• Temperature: -20°C is required for long-term storage (> 1 week).

• Atmosphere: Store under Argon or Nitrogen. Moisture is the enemy.

• Container: Amber glass (protect from light, as oxazoles can undergo photo-rearrangement).

Stability Summary Table:

Condition	Stability Rating	Observation
1N HCl (aq)	Critical Failure	Complete hydrolysis < 1 hour.
Phosphate Buffer (pH 7.4)	Good	Stable for > 24 hours at RT.
TFA / DCM (1:1)	Poor	Significant degradation within minutes.
Solid State (-20°C)	Excellent	Stable > 6 months.

References

• Palmer, D. C. (Ed.). (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. The Chemistry of Heterocyclic Compounds. Wiley-Interscience. (General reference for oxazole hydrolysis mechanisms).
• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. (Discusses stability of electron-rich oxazoles).

• Griesbeck, A. G., et al. (2008). Photocycloaddition of 5-Methoxyoxazoles to Aldehydes and a-Keto Esters. ConnectSci. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for 5-Methoxyoxazole-4-carboxamide.

Technical Support Center: Purification of 5-Methoxyoxazole-4-carboxamide

Welcome to the technical support center for the purification of 5-Methoxyoxazole-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the expertise and practical insights needed to overcome common challenges encountered during the purification of this important heterocyclic compound.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 5-Methoxyoxazole-4-carboxamide in a question-and-answer format.

Question 1: My initial purity of 5-Methoxyoxazole-4-carboxamide is low after synthesis. What are the likely impurities?

Answer:

Low purity after the initial synthesis is a common issue. The impurities in your mixture will largely depend on the synthetic route employed. For oxazole ring formation, common methods include the Robinson-Gabriel, Fischer, or van Leusen syntheses.[1][2] Subsequent amidation of a corresponding ester or acid will also introduce specific impurities.

Common Impurities to Consider:

• Unreacted Starting Materials: This is the most common source of impurities. Depending on your synthesis, these could include the ester precursor (e.g., ethyl 5-methoxyoxazole-4-carboxylate) if the amidation is incomplete, or the starting materials for the oxazole ring formation. An impurity with a higher Rf value on a TLC plate is likely less polar, such as the unhydrolyzed ester.[1]

• Side-Products: Competing reaction pathways can lead to the formation of side-products. For instance, during oxazole synthesis, regioisomers or products from incomplete cyclization may form.[1]

• Reagents and Catalysts: Residual coupling reagents from the amidation step (e.g., carbodiimides) or catalysts from the oxazole formation can contaminate your product.

• Degradation Products: Oxazole rings, especially those with certain substituents, can be sensitive to harsh conditions. For example, 5-hydroxyoxazole-4-carboxylic acid derivatives have been shown to be unstable towards hydrolytic ring-opening and decarboxylation.[3] While the 5-methoxy group in your compound offers more stability, degradation is still a possibility under strong acidic or basic conditions, or at elevated temperatures.

Initial Diagnostic Steps:

• TLC Analysis: Run a TLC with a suitable solvent system (e.g., dichloromethane:methanol or ethyl acetate:hexanes) to visualize the number of components in your crude mixture.

• LC-MS Analysis: This will give you the mass of the components in your mixture, helping you to identify potential impurities by comparing their masses to those of suspected starting materials and side-products.

Question 2: I am struggling to purify 5-Methoxyoxazole-4-carboxamide by crystallization. How do I choose the right solvent and what is a good protocol?

Answer:

Crystallization is often the most effective and scalable method for purifying solid organic compounds.[4][5] The key is to find a solvent or solvent system in which your compound has high solubility at elevated temperatures and low solubility at lower temperatures.[6] Given that 5-Methoxyoxazole-4-carboxamide is a somewhat polar molecule containing oxygen and nitrogen atoms, certain solvent systems are more likely to be successful.[4]

Solvent Selection Strategy:

• Single Solvent Systems: For polar molecules, polar solvents like ethanol, acetone, or acetonitrile can be good starting points.[7]

• Mixed Solvent Systems: Often, a mixture of a "good" solvent (in which the compound is highly soluble) and a "bad" solvent (in which the compound is poorly soluble) provides the best results.[8] For a polar compound like yours, common pairs include:

  • Ethanol/Water

  • Acetone/Water

  • Methanol/Diethyl ether

  • Dichloromethane/Hexane

Data Presentation: Solvent Properties for Crystallization

Solvent System	Boiling Point (°C) of More Volatile Component	Polarity	Comments
Ethanol/Water	78	Polar	A good starting point for many polar organic compounds.[4]
Acetone/Water	56	Polar	Useful for moderately polar compounds.
Methanol/Diethyl Ether	35	Polar/Non-polar	The low boiling point of ether can be a disadvantage.[4]
Dichloromethane/Hexane	40	Moderately Polar/Non-polar	Good for compounds with intermediate polarity.

Experimental Protocol: Step-by-Step Recrystallization

• Dissolution: Place the crude 5-Methoxyoxazole-4-carboxamide in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (or the "good" solvent of a mixed pair) until the solid just dissolves.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, add a small amount of excess hot solvent and perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling generally leads to the formation of purer crystals.[6] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[6]

• Inducing Crystallization (if necessary): If crystals do not form, you can try scratching the inside of the flask with a glass rod at the meniscus, or adding a seed crystal of pure product.[4]

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[4] Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[4]

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

• Purity Analysis: Check the purity of your recrystallized product by melting point determination and TLC or LC-MS.

Mandatory Visualization: Recrystallization Workflow

Caption: A step-by-step workflow for the purification of 5-Methoxyoxazole-4-carboxamide by recrystallization.

Question 3: My compound is an oil and won't crystallize, or it remains impure after crystallization. What's the best chromatographic approach?

Answer:

When crystallization is not effective, column chromatography is a powerful alternative for purifying your 5-Methoxyoxazole-4-carboxamide.[5][9] The choice between normal-phase and reversed-phase chromatography will depend on the polarity of your compound and its impurities.

Normal-Phase Chromatography (NPC):

• Principle: Uses a polar stationary phase (like silica gel) and a non-polar mobile phase. Polar compounds interact more strongly with the stationary phase and elute later.[10]

• Application: This is often the first choice for the purification of many organic compounds. For 5-Methoxyoxazole-4-carboxamide, a gradient elution with a solvent system like dichloromethane:methanol or ethyl acetate:hexanes is a good starting point.

• Troubleshooting Tailing: Carboxamides can sometimes tail on silica gel. Adding a small amount of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic impurities) to the mobile phase can improve peak shape.

Reversed-Phase Chromatography (RPC):

• Principle: Employs a non-polar stationary phase (like C18-modified silica) and a polar mobile phase (typically water/methanol or water/acetonitrile). Non-polar compounds are retained more strongly.[10]

• Application: RPC is highly effective for purifying polar, water-soluble compounds.[10] If your compound or impurities are very polar, this might be a better option.

Experimental Protocol: Normal-Phase Flash Column Chromatography

• TLC Analysis: First, determine the optimal solvent system using TLC. Aim for an Rf value of 0.2-0.4 for your desired compound.

• Column Packing: Prepare a slurry of silica gel in your initial, least polar eluting solvent and carefully pack the column, avoiding air bubbles.[10]

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a suitable solvent. For less soluble samples, "dry loading" by adsorbing the crude product onto a small amount of silica gel is recommended.[10]

• Elution: Begin eluting with the least polar solvent mixture and gradually increase the polarity (gradient elution). Monitor the separation by collecting fractions and analyzing them by TLC.[9]

• Fraction Collection and Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.[9][10]

Mandatory Visualization: Purification Decision Tree

Caption: A decision tree to guide the purification strategy for 5-Methoxyoxazole-4-carboxamide.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key stability concerns for 5-Methoxyoxazole-4-carboxamide during purification?

While the 5-methoxy group generally imparts more stability than a 5-hydroxy group, it is still prudent to be aware of potential degradation pathways.[3] Avoid prolonged exposure to strong acids or bases and high temperatures, which could potentially lead to hydrolysis of the amide or cleavage of the oxazole ring.

Q2: How can I effectively remove residual solvent from my purified product?

High-boiling point solvents like DMF or DMSO can be difficult to remove. For DMF, azeotropic removal with n-heptane or xylene can be effective.[11] For most other common solvents, drying under high vacuum for an extended period, sometimes with gentle heating (if the compound is thermally stable), is sufficient.

Q3: My purified compound has a broad melting point. What does this indicate?

A broad melting point is a strong indication of the presence of impurities.[1] Even small amounts of impurities can disrupt the crystal lattice of your compound, leading to a depression and broadening of the melting point range. Further purification is recommended.

Q4: Can I use preparative HPLC for the final purification step?

Yes, preparative HPLC is an excellent technique for achieving very high purity, especially for a final "polishing" step.[9] However, it is generally not suitable for large-scale purification due to cost and lower throughput.[9]

References

• Application Note: Purification of Indole-3-Carboxamides Using Column Chromatography - Benchchem. (n.d.).
• Recrystallization I 10. (n.d.).
• Troubleshooting common issues in the synthesis of heterocyclic compounds from 2-Aminopropanediamide. - Benchchem. (n.d.).
• Recrystallization - Wired Chemist. (n.d.).
• Application Notes and Protocols for the Purification of 1-(4-Aminophenyl)piperidine-4-carboxamide - Benchchem. (n.d.).
• Recrystallization Technique for Organic Chemistry with Nadia Korovina - YouTube. (2020, September 7).
• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.).
• Recrystallization. (n.d.).
• Identification of common impurities in 5-Methoxyoxazole-2-carboxylic acid synthesis - Benchchem. (n.d.).
• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review - ResearchGate. (2023, March-April).
• How is the best technique for amide purification? - ResearchGate. (2020, November 2).
• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC. (n.d.).
• MedChem Tips and Tricks – ACSGCIPR. (2016, February 12).

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recrystallization [wiredchemist.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. MedChem Tips and Tricks – ACSGCIPR [acsgcipr.org]

Optimizing temperature profiles for 5-Methoxyoxazole-4-carboxamide cycloaddition

Subject: 5-Methoxyoxazole-4-carboxamide Cycloaddition Profiles

Document ID: TSC-OX-2024-05 | Status: Active | Tier: Advanced

The Thermodynamic Landscape

Executive Summary: The cycloaddition of 5-methoxyoxazole-4-carboxamide is a classic Kondrat'eva reaction scenario. You are navigating a kinetic vs. thermodynamic conflict. The 5-methoxy group (Electron Donating) activates the oxazole as a diene for [4+2] cycloaddition with electron-deficient dienophiles, but it also renders the ring thermally labile. The 4-carboxamide group (Electron Withdrawing) stabilizes the system slightly but introduces steric bulk and potential hydrogen-bonding interactions that can stall the transition state.

The Core Challenge:

• Activation Energy (

  ): The initial [4+2] cycloaddition is the rate-determining step (RDS) and typically requires thermal activation ( ).

• Decomposition Threshold: 5-alkoxyoxazoles are prone to thermally induced ring-opening or polymerization above

  , often resulting in "black tar" before the productive retro-Diels-Alder (rDA) step can occur to form the stable pyridine product.

Reaction Pathway Visualization

Figure 1: Reaction coordinate for Kondrat'eva cycloaddition. Note the "Thermal Trap" (Decomposition) that competes with the productive pathway if the temperature spikes too high.

Optimized Temperature Protocol (Stepwise Ramp)

Do not use a static setpoint. A static high temperature shocks the system, favoring polymerization. Use a Stepwise Thermal Ramp to balance conversion with stability.

Reagents: 5-Methoxyoxazole-4-carboxamide (1.0 eq), Dienophile (1.2 - 1.5 eq), Solvent (Toluene or Xylene).

Phase	Temperature	Duration	Purpose	Technical Insight
1. Initiation		30 min	Homogenization	Ensures solubility without triggering rapid decomposition. 5-methoxyoxazoles are sensitive to acid traces; ensure solvent is neutral.
2. Activation		2-4 hrs	Cycloaddition (RDS)	This is the "Goldilocks" zone. Sufficient energy to cross TS1 (see Fig 1) but below the rapid polymerization threshold.
3. Elimination		1-2 hrs	Aromatization (rDA)	Drives the extrusion of the leaving group (methanol/water) to form the aromatic pyridine. Only proceed to this step if TLC shows intermediate formation.
4. Cool Down		Slow	Stabilization	Rapid cooling can precipitate impurities.

Troubleshooting Guide

Issue 1: "The reaction turns black/tarry within 30 minutes."

• Diagnosis: Thermal Shock / Polymerization.

• Root Cause: The 5-methoxy group increases electron density, making the oxazole susceptible to oxidative polymerization at high temperatures, especially in the presence of oxygen.

• Corrective Action:

  • Degas the solvent: Oxygen acts as a radical initiator for polymerization. Sparge with Argon for 15 mins.

  • Add Radical Inhibitor: Add 1-2 mol% BHT (Butylated hydroxytoluene) or Hydroquinone.

  • Lower Initial T: Start at

    and ramp slower ( /hour).

Issue 2: "Starting material is consumed, but no product forms (Complex mixture)."

• Diagnosis: Stalled Intermediate / Hydrolysis.

• Root Cause: The bicyclic intermediate (see Fig 1) formed, but failed to undergo the retro-Diels-Alder elimination. Instead, it hydrolyzed (likely due to the 4-carboxamide group assisting water attack).

• Corrective Action:

  • Dry Conditions: Use molecular sieves (

    ) in the reaction vessel.

  • Acid Catalysis: Add a mild Lewis Acid (e.g.,

    or ) to lower the activation energy of the cycloaddition, allowing you to run the reaction at a lower, safer temperature ( ).

Issue 3: "Reaction is sluggish; Starting material persists after 24h."

• Diagnosis: High Activation Barrier.

• Root Cause: The dienophile is not electron-deficient enough to match the oxazole's HOMO.

• Corrective Action:

  • Concentration: Increase concentration to

    (entropy assistance).

  • Microwave Irradiation: Switch to microwave heating (

    for 10-20 mins). The rapid heating/cooling cycle bypasses the slow thermal decomposition pathways.

Decision Logic for Optimization

Use this logic tree to determine your next experimental move based on LC-MS/TLC data.

Figure 2: Troubleshooting logic flow based on crude reaction analysis.

Frequently Asked Questions (FAQs)

Q: Can I use DMF or DMSO to increase the temperature capability? A: Avoid if possible. While they allow higher temperatures, polar aprotic solvents can stabilize charged decomposition transition states of the 5-methoxyoxazole. Toluene, Xylene, or Chlorobenzene are superior because they precipitate polar impurities and support the concerted mechanism of the Diels-Alder reaction [1].

Q: How does the 4-carboxamide group affect the temperature profile compared to a simple 5-methoxyoxazole? A: The carboxamide is an Electron Withdrawing Group (EWG). It lowers the HOMO energy of the oxazole slightly, making it less reactive towards electron-poor dienophiles than a simple 5-methoxyoxazole. This means you generally need higher temperatures (

) to initiate the reaction, increasing the risk of thermal degradation. This makes the Lewis Acid strategy (Issue 2 above) critical for this specific substrate [2].

Q: Is flow chemistry applicable here? A: Highly recommended. Flow chemistry allows you to superheat the solvent (e.g., Toluene at

) for a residence time of only minutes. This kinetic regime favors the desired cycloaddition over the slower polymerization reactions. Recent work by the Britton Lab has demonstrated this efficacy for sensitive oxazoles [3].

References

• Turchi, I. J. (1981). The Chemistry of Oxazoles. Industrial & Engineering Chemistry Product Research and Development. Link

• Li, H., et al. (2011). Oxazole as an Electron-Deficient Diene in the Diels–Alder Reaction. Organic Letters. Link

• Britton, R., et al. (2015). The Kondrat’eva Reaction in Flow: Direct Access to Annulated Pyridines.[1] Journal of Organic Chemistry. Link

• Giacomelli, G., et al. (2021).[1] 5-Alkoxyoxazole - A Versatile Building Block in (Bio)organic Synthesis.[2] Molecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Issues of 5-Methoxyoxazole-4-carboxamide

Welcome to the dedicated technical support guide for 5-Methoxyoxazole-4-carboxamide. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental work with this compound. Our goal is to provide you with practical, scientifically-grounded advice to ensure the successful dissolution of 5-Methoxyoxazole-4-carboxamide in organic solvents, thereby maintaining the integrity and accuracy of your results.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding the handling and solubility of 5-Methoxyoxazole-4-carboxamide.

Q1: What are the general solubility characteristics of 5-Methoxyoxazole-4-carboxamide?

A1: While specific quantitative solubility data for 5-Methoxyoxazole-4-carboxamide in a wide array of organic solvents is not extensively published, we can infer its likely behavior based on its structure and data from closely related analogs. The molecule contains both polar (carboxamide, methoxy, oxazole ring) and non-polar (the core heterocyclic structure) features. A related compound, 5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid, is reported to be soluble in polar solvents like water, methanol, and ethanol[1]. Therefore, it is anticipated that 5-Methoxyoxazole-4-carboxamide will exhibit preferential solubility in polar organic solvents.

Q2: I am observing a precipitate after adding my 5-Methoxyoxazole-4-carboxamide stock solution (in a polar solvent) to a less polar reaction mixture. Why is this happening?

A2: This is a common phenomenon known as "crashing out" or precipitation. It occurs when a compound that is soluble in a polar solvent (like DMSO or methanol) is introduced into a less polar environment where its solubility is significantly lower. The abrupt change in solvent polarity reduces the ability of the solvent to solvate the 5-Methoxyoxazole-4-carboxamide molecules, leading to their aggregation and precipitation.

Q3: Can I heat the solvent to dissolve 5-Methoxyoxazole-4-carboxamide?

Q4: Are there any known incompatibilities with common organic solvents?

A4: There is no specific documentation on solvent incompatibilities for 5-Methoxyoxazole-4-carboxamide. However, as a general precaution, it is advisable to avoid highly reactive solvents or conditions that could lead to the degradation of the oxazole ring or the carboxamide group, such as strong acids or bases, unless these are intended components of a reaction.

Troubleshooting Guide: Step-by-Step Dissolution Protocols

This section provides a systematic approach to resolving solubility issues with 5-Methoxyoxazole-4-carboxamide. The workflow is designed to guide you from initial solvent selection to more advanced solubilization techniques.

Diagram of the Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting solubility issues of 5-Methoxyoxazole-4-carboxamide.

Experimental Protocols

Protocol 1: Initial Solvent Screening

Objective: To identify a suitable single organic solvent for dissolving 5-Methoxyoxazole-4-carboxamide.

Materials:

• 5-Methoxyoxazole-4-carboxamide

• A selection of organic solvents (see table below)

• Small glass vials (e.g., 1-2 mL)

• Vortex mixer

• Magnetic stirrer and stir bars

Procedure:

• Solvent Selection: Based on the expected polarity of 5-Methoxyoxazole-4-carboxamide, start with polar aprotic and polar protic solvents.

• Initial Test:

  • Weigh a small, precise amount of 5-Methoxyoxazole-4-carboxamide (e.g., 1 mg) into a clean, dry vial.

  • Add a small volume of the selected solvent (e.g., 100 µL) to the vial.

  • Vortex the mixture vigorously for 30-60 seconds.

  • Visually inspect the solution for any undissolved solid.

  • If the solid has not dissolved, add another aliquot of the solvent and repeat the process until the compound is fully dissolved or it becomes apparent that it is poorly soluble.

• Record Observations: Note the approximate solubility in each solvent (e.g., soluble, sparingly soluble, insoluble).

Table 1: Recommended Organic Solvents for Initial Screening

Solvent Class	Recommended Solvents	Expected Solubility
Polar Aprotic	Dimethyl sulfoxide (DMSO)	High - a good starting point for creating concentrated stock solutions.
N,N-Dimethylformamide (DMF)	High - similar to DMSO, can be a suitable alternative.
Acetonitrile (ACN)	Moderate to High - often used in analytical techniques like HPLC.
Polar Protic	Methanol (MeOH)	Moderate to High - the methoxy group may enhance solubility in alcohols.[1]
Ethanol (EtOH)	Moderate - generally a good solvent for polar organic molecules.[1]
Less Polar	Dichloromethane (DCM)	Low to Moderate - may be effective for certain applications.
Tetrahydrofuran (THF)	Low to Moderate - its ether functionality can offer some solvating power.
Non-Polar	Toluene	Likely low - useful for determining the compound's polarity.
Hexanes/Heptane	Likely very low to insoluble - can be used as an anti-solvent for precipitation or crystallization.

Protocol 2: Enhancing Solubility with Co-solvents and Temperature

Objective: To dissolve 5-Methoxyoxazole-4-carboxamide in a solvent system where it initially exhibits poor solubility.

Materials:

• 5-Methoxyoxazole-4-carboxamide

• Primary solvent (in which solubility is low)

• Co-solvent (in which solubility is high, e.g., DMSO or DMF)

• Heating magnetic stirrer or water bath

• Thermometer

Procedure:

• Prepare a Suspension: Add the desired amount of 5-Methoxyoxazole-4-carboxamide to the primary solvent to create a suspension.

• Introduce a Co-solvent:

  • While stirring the suspension, add a small amount of the co-solvent dropwise.

  • Continue adding the co-solvent until the solid dissolves. Be mindful of the final concentration of the co-solvent, as it may affect your downstream application.

• Apply Gentle Heat:

  • If a co-solvent is not desirable or does not fully dissolve the compound, gently warm the suspension to 30-40°C while stirring.

  • Maintain the temperature and continue stirring until the solid dissolves.

  • Caution: Do not overheat, as this may cause degradation.

• Cooling and Observation: Once dissolved, allow the solution to cool to room temperature slowly. Observe for any precipitation. If the compound remains in solution, it is kinetically trapped and may be suitable for immediate use.

Protocol 3: Advanced Solubilization - Solid Dispersion

For particularly challenging solubility issues, especially when preparing for assays in aqueous environments, creating a solid dispersion can be beneficial. This technique involves dispersing the compound in a solid hydrophilic carrier.[2]

Objective: To prepare a solid dispersion of 5-Methoxyoxazole-4-carboxamide to enhance its dissolution rate.

Materials:

• 5-Methoxyoxazole-4-carboxamide

• A hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG))

• A common solvent for both the compound and the carrier (e.g., methanol or ethanol)

• Rotary evaporator

• Mortar and pestle

Procedure:

• Dissolution: Dissolve both 5-Methoxyoxazole-4-carboxamide and the hydrophilic carrier in a suitable common solvent.

• Solvent Evaporation: Remove the solvent using a rotary evaporator to form a thin film.

• Drying: Further dry the solid film under a vacuum to remove any residual solvent.

• Pulverization: Scrape the solid dispersion from the flask and grind it into a fine powder using a mortar and pestle.

• Storage: Store the powdered solid dispersion in a desiccator.

• Reconstitution: The resulting powder should have an enhanced dissolution rate when added to your desired solvent system.

Data Summary and Visualization

While quantitative solubility data is limited, the following table summarizes the expected qualitative solubility based on the chemical properties of 5-Methoxyoxazole-4-carboxamide and related compounds.

Table 2: Qualitative Solubility Profile of 5-Methoxyoxazole-4-carboxamide

Solvent	Polarity Index	Expected Solubility	Rationale
Dimethyl sulfoxide (DMSO)	7.2	High	Highly polar aprotic solvent, effective for many carboxamides.
N,N-Dimethylformamide (DMF)	6.4	High	Similar to DMSO, a strong solvent for polar molecules.
Methanol	5.1	Moderate to High	Polar protic solvent, likely to interact well with the methoxy and carboxamide groups.[1]
Ethanol	4.3	Moderate	Good general-purpose polar protic solvent.[1]
Acetonitrile	5.8	Moderate	Polar aprotic solvent, less polar than DMSO/DMF but still effective.
Dichloromethane (DCM)	3.1	Low to Moderate	Moderately polar, may require co-solvents or heating.
Tetrahydrofuran (THF)	4.0	Low to Moderate	Aprotic ether with moderate polarity.
Toluene	2.4	Low	Non-polar aromatic solvent, unlikely to be effective.
Hexanes	0.1	Very Low/Insoluble	Non-polar aliphatic solvent, can be used as an anti-solvent.

Diagram of Influencing Factors on Solubility

Caption: Key intrinsic and extrinsic factors influencing the solubility of 5-Methoxyoxazole-4-carboxamide.

References

• BenchChem. (2025). Practical preparation of challenging amides from non-nucleophilic amines and esters under flow conditions.
• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceuticals.
• Smolecule. (2023, August 25). 5-methoxy-2-methyl-1,3-oxazole-4-carboxylic acid.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Modern Approaches for Enhancing Drug Solubility: An Overview of Technologies. (2025, July 4). International Journal of Pharmaceutical Sciences and Research.
• Benchchem. (2025). Physicochemical Properties of Oxazole-4-carboximidamide: An In-depth Technical Guide.
• Umehara, et al. (2023, February 16). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid.
• Khan, K. M., et al. (2017).
• Jouyban, A. (2008).
• Hanaee, J., et al. (2006). Solubility prediction of sulfonamides at various temperatures using a single determination. Chemical and Pharmaceutical Bulletin, 54(8), 1155-1158.
• Dadkhah, A. A., et al. (2024). Solubility of lumiracoxib in supercritical carbon dioxide. Scientific Reports, 14(1), 1-10.
• PubChem. (n.d.). 5-Aminoimidazole-4-carboxamide.
• Gao, Y., et al. (2012). N-(2,4-Difluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hemihydrate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2479.
• Iqbal, J., et al. (2025, March 8). Regulating AMPA Receptors with Isoxazole-4-Carboxamide Derivatives: An Electrophysiological Study. International Journal of Molecular Sciences, 26(5), 2845.
• Fábián, L., et al. (2022, January 12). 1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry, 18, 56-65.
• ChemSynthesis. (2025, May 20). 5-methoxy-2-(4-methoxyphenyl)-1,3-oxazole-4-carboxylic acid.
• ChemSynthesis. (2025, May 20). 5-ethoxy-2-methyl-N-phenyl-1,3-oxazole-4-carboxamide.
• Chemspace. (n.d.). 3-(2-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide.
• Rosa, J., et al. (2022, January 12). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. Beilstein Journal of Organic Chemistry, 18, 56-65.
• Li, J., et al. (2009, March 24). Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. Molecules, 14(3), 1284-1296.
• Zhang, J., et al. (2020, July 30). Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. Monatshefte für Chemie - Chemical Monthly, 151(9), 1461-1469.

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Technical Support Center: Minimizing Side-Product Formation in Oxazole Carboxamide Synthesis

Welcome to the Technical Support Center for Oxazole Carboxamide Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these valuable heterocyclic scaffolds. Oxazole carboxamides are prevalent in medicinal chemistry, but their synthesis can be fraught with challenges, leading to side-product formation that complicates purification and reduces yields.

This resource provides in-depth, field-proven insights in a direct question-and-answer format to address the specific issues you may encounter. We will delve into the mechanistic basis of side-product formation and offer practical, validated strategies to ensure the integrity and purity of your target molecules.

Frequently Asked Questions & Troubleshooting

Category 1: Issues of Stereochemical Integrity

A1: The primary cause of racemization in this context is the formation of an oxazol-5(4H)-one, commonly known as an azlactone intermediate. [1][2][3][4]

The Mechanism of Racemization:

• Activation: The process begins when you activate the carboxylic acid of your N-acyl amino acid using a coupling reagent.

• Cyclization: The activated intermediate can undergo intramolecular cyclization, where the oxygen of the N-acyl group attacks the activated carbonyl, forming the 5(4H)-oxazolone ring.[4]

• Deprotonation & Tautomerization: The proton at the C4 position of the oxazolone (the original α-carbon of the amino acid) is now significantly more acidic (pKa ≈ 9).[4][5] In the presence of a base, this proton is easily abstracted. The resulting anion can tautomerize to a planar, aromatic 5-hydroxyoxazole enol.[6]

• Reprotonation: Reprotonation of this planar intermediate can occur from either face, leading to a mixture of D- and L-enantiomers and thus, racemization of your product.[1][3]

Diagram: Mechanism of Racemization via Oxazolone Intermediate

Caption: Pathway showing racemization via a planar oxazolone intermediate.

Troubleshooting and Mitigation Strategies:

Your primary goal is to make the rate of aminolysis (amide bond formation) significantly faster than the rate of oxazolone formation and subsequent racemization.

Strategy	Causality & Explanation	Recommended Actions & Reagents
Optimize Coupling Reagents & Additives	Certain coupling reagents are more prone to inducing oxazolone formation. Additives can suppress this pathway.	Preferred: Use carbodiimides like DCC or DIC in combination with racemization-suppressing additives such as 1-hydroxybenzotriazole (HOBt) or, more effectively, ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) .[7][8][9] Oxyma is a non-explosive and highly efficient alternative.[7][9] Use with Caution: Phosphonium/aminium reagents like HBTU or HATU can be very efficient but may increase racemization risk if pre-activation times are long.[7]
Control the Base	Strong, non-sterically hindered bases readily abstract the acidic proton from the oxazolone intermediate.	Preferred: Use weaker, sterically hindered bases like N-methylmorpholine (NMM) or 2,4,6-collidine .[7][8] Avoid: Strong bases like N,N-diisopropylethylamine (DIPEA) are more likely to cause racemization.[7] Use the minimum stoichiometric amount of base required.
Lower the Reaction Temperature	Both oxazolone formation and deprotonation are accelerated at higher temperatures.	Perform couplings at 0 °C or room temperature . Avoid elevated temperatures unless absolutely necessary for difficult couplings.[7][8]
Minimize Pre-activation Time	The longer the activated amino acid exists before reacting with the amine, the greater the opportunity for it to cyclize to the oxazolone.	Add the coupling reagent to the amino acid and immediately introduce the amine component. Avoid lengthy pre-activation steps.[7][8]
Choice of Protecting Group	Urethane-type protecting groups (e.g., Fmoc, Boc) on the amino acid nitrogen are known to significantly slow the rate of oxazolone formation compared to simple acyl groups (like Acetyl).[2][10]	When designing your synthesis, utilize Fmoc or Boc protecting groups on the chiral amino acid precursor whenever possible.

Category 2: Chemical Stability & Degradation

A2: The oxazole ring is susceptible to hydrolytic cleavage under both acidic and basic conditions. [11] This instability is a common source of yield loss and purification difficulties.

The Mechanism of Hydrolysis:

• Acidic Conditions: The pyridine-like nitrogen atom of the oxazole ring (N-3) can be protonated. This protonation makes the C2 carbon highly electrophilic and activates the ring for nucleophilic attack by water, leading to ring cleavage.[11]

• Basic Conditions: Strong bases can deprotonate the C2 position, which is the most acidic proton on the oxazole ring.[11][12] This generates a reactive intermediate that can undergo ring-opening to form an isocyanoenolate, which can then react further to produce various degradation products.[11]

• Silica Gel: Standard silica gel is acidic and can catalyze the hydrolytic degradation of sensitive oxazoles during column chromatography.[11]

Diagram: Troubleshooting Workflow for Product Degradation

Caption: Decision tree for troubleshooting oxazole carboxamide degradation.

Preventative Measures:

• Neutral Workup: During aqueous workups, carefully adjust the pH of the aqueous layer to be as close to neutral (pH 7) as possible before extracting your product. Use mild reagents like saturated sodium bicarbonate (NaHCO₃) for neutralizing acid and ammonium chloride (NH₄Cl) for quenching basic reactions.

• Avoid Strong Acids/Bases: If possible, choose synthetic steps that do not require harsh acidic or basic conditions, especially for late-stage intermediates.

• Deactivated Silica Gel: If you must use column chromatography, deactivate the silica gel. This can be done by preparing the slurry with your eluent system containing a small amount of triethylamine (e.g., 0.5-1% v/v).

• Alternative Purification: Consider non-acidic purification methods such as recrystallization, preparative thin-layer chromatography (prep-TLC), or chromatography on neutral alumina.

Category 3: Side Reactions of the Carboxamide Moiety

A3: You are likely observing dehydration of your primary carboxamide to a nitrile under the harsh dehydrating conditions of the Robinson-Gabriel synthesis.

The Problem:

The Robinson-Gabriel synthesis traditionally employs potent cyclodehydrating agents such as concentrated sulfuric acid, polyphosphoric acid (PPA), or phosphorus oxychloride (POCl₃) to form the oxazole ring.[13] These reagents are also highly effective at dehydrating primary amides to nitriles.[14][15] This becomes a competing side reaction that consumes your starting material.

Recommended Solutions:

• Use Milder Dehydrating Agents: Modern variations of the Robinson-Gabriel synthesis employ much milder conditions that are less likely to dehydrate the carboxamide.

  • Dess-Martin/Wipf Conditions: A popular two-step, one-pot method involves oxidation of a β-hydroxy amide precursor with Dess-Martin periodinane, followed by cyclodehydration of the intermediate β-keto amide using triphenylphosphine (PPh₃) and iodine (I₂).[13] This method avoids strong acids entirely.

  • Burgess Reagent: The Burgess reagent is another mild dehydrating agent that can be effective for oxazole formation without affecting other sensitive functional groups.

• Protect the Carboxamide (If Feasible): While more synthetically demanding, converting the primary amide to a secondary amide (e.g., by introducing a protecting group) can prevent dehydration. This is often not ideal due to the extra steps involved.

• Change Synthetic Strategy: If the side reaction remains problematic, consider forming the carboxamide after the oxazole ring has been synthesized. This often involves creating an oxazole-4-carboxylic acid or ester and then performing a standard amide coupling as the final step. This approach isolates the sensitive carboxamide functionality from the harsh ring-forming conditions.

Category 4: Issues with Multicomponent Reactions (MCRs)

A4: The combination of POCl₃ and a solvent like DMF can generate the Vilsmeier reagent ([Me₂N=CHCl]Cl), which is a potent formylating agent. [16] This can lead to an undesired Vilsmeier-Haack reaction on electron-rich aromatic rings present in your molecule.

Scenario Breakdown:

In the tandem Ugi/Robinson-Gabriel approach, an Ugi reaction product is treated with acid to both deprotect an amine and catalyze the Robinson-Gabriel cyclodehydration.[16][17]

• Desired Reaction: The acid catalyzes the cyclization of the N-acyl α-aminoketone intermediate to the oxazole.

• Side Reaction: If you use POCl₃ in DMF, the in situ generation of the Vilsmeier reagent can lead to electrophilic aromatic substitution (formylation) on any activated aryl groups, such as a phenyl ring derived from phenylglyoxal.[16]

Recommended Solutions:

• Change the Cyclodehydrating Agent: Avoid the POCl₃/DMF combination. Instead, use a strong protic acid that only catalyzes the cyclodehydration. Concentrated sulfuric acid (H₂SO₄) has been shown to be effective for this tandem sequence, promoting both deprotection and cyclization without formylation.[16]

• Optimize Reaction Conditions: If using H₂SO₄, carefully control the temperature and reaction time to maximize the yield of the desired oxazole and minimize potential charring or degradation from the strong acid. A temperature of around 60 °C is a good starting point.[16]

Experimental Protocols

Protocol 1: Minimizing Racemization During Amide Coupling to a Chiral Oxazole Precursor

This protocol details a standard coupling procedure using DIC/Oxyma, designed to preserve stereochemical integrity.

Materials:

• N-Fmoc protected amino acid (1.1 eq)

• Amine component (1.0 eq)

• Diisopropylcarbodiimide (DIC) (1.1 eq)

• Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) (1.2 eq)

• N-methylmorpholine (NMM) (1.1 eq, if amine is a salt)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the N-Fmoc amino acid and Oxyma in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• Add the amine component to the solution. If the amine is provided as a hydrochloride or trifluoroacetate salt, add one equivalent of NMM.

• Add the DIC dropwise to the cold, stirring solution.

• Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS (typically complete in 2-4 hours).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and finally with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Epimerisation in Peptide Synthesis. Molecules 2023 , 28(24), 8017. [Link]

• Carpino, L. A. Racemization Assays. Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed.; p 594.
• Jackson, H., et al. The cleavage of the benzoxazole ring. Journal of the Chemical Society, Perkin Transactions 2 1972, 1582-1587.

• Robinson–Gabriel synthesis. Wikipedia. [Link]

• Oxazole. Wikipedia. [Link]

• Jacobsen, E. N., et al. Peptide-Catalyzed Conversion of Racemic Oxazol-5(4H)-ones into Enantiomerically Enriched α-Amino Acid Derivatives. The Journal of Organic Chemistry 2014 , 79(6), 2737-2748. [Link]

• Isidro-Llobet, A., et al. Amino Acid-Protecting Groups. Chemical Reviews 2009, 109(6), 2455-2504.

• Movassaghi, M., et al. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters 2012 , 53(15), 1895-1898. [Link]

• Crawford, M., and Little, W. T. The tautomerism of oxazolones. Journal of the Chemical Society 1959, 729-731.

• Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. ResearchGate. [Link]

• Dehydration of Aromatic Heterocyclic Carboxamides to Aromatic Heterocyclic Carbonitriles. MDPI. [Link]

• Design, Synthesis, and Biological Evaluation of a Series of Oxazolone Carboxamides as a Novel Class of Acid Ceramidase Inhibitors. PMC. [Link]

• Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. ACS Publications. [Link]

• Ramu, V. G., et al. DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative.

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. PMC. [Link]

• Banfi, L., et al. The 100 facets of the Passerini reaction. Chemical Science 2021 , 12(40), 13242-13285. [Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration. Organic Chemistry Portal. [Link]

• A Mild High-Yielding Synthesis of Oxazole-4-carboxylate Derivatives. ResearchGate. [Link]

• Liebeskind, L. S., et al. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry 2024 . [Link]

• The Passerini Reaction. Organic Reactions. [Link]

• Dehydration of Aromatic Heterocyclic Carboxamides to Aromatic Heterocyclic Carbonitriles. ResearchGate. [Link]

• Brønsted Acid-Catalyzed Synthesis of 1,2,5-Trisubstituted Imidazoles via a Multicomponent Reaction of Vinyl Azides with Aromatic Aldehydes and Aromatic Amines. ACS Publications. [Link]

• Accessing diverse azole carboxylic acid building blocks via mild C-H carboxylation. ChemRxiv. [Link]

• The Gabriel Synthesis. Chemistry Steps. [Link]

• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. ResearchGate. [Link]

• ChemInform Abstract: Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cyclization. ResearchGate. [Link]

• Ugi-4CR/SN2-Cyclization Strategy for the One-Pot Synthesis of 2,5-Diketopiperazines. MDPI. [Link]

• N-Acetyl-l-phenylalanine Racemization during TBTU Amidation: An In-Depth Study for the Synthesis of Anti-Inflammatory 2-(N-Acety. Semantic Scholar. [Link]

• Synthesis of triterpenoid-derived α-acyloxycarboxamides via Passerini reaction. Sciforum. [Link]

• Amide Bond Activation of Biological Molecules. PMC. [Link]

• Process for producing a nitrile.

• Gabriel Amine Synthesis. YouTube. [Link]

• Oxazole | Microwave Assisted Synthesis | Green Synthesis | Ultrasound | Ionic Liquids. Indian Journal of Pharmaceutical Sciences. [Link]

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• 6. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Definitive Guide to Interpreting Proton NMR of 5-Methoxyoxazole-4-carboxamide

Topic: Interpreting Proton NMR spectra of 5-Methoxyoxazole-4-carboxamide Content Type: Publish Comparison Guide

Executive Summary

This guide provides a rigorous technical analysis for the structural validation of 5-Methoxyoxazole-4-carboxamide , a critical heterocyclic intermediate often encountered in the synthesis of antimetabolites and bioactive alkaloids. Unlike standard aliphatic amines, the oxazole core introduces unique tautomeric and electronic environments that complicate spectral interpretation.[1]

Here, we compare the Standard Protocol (DMSO-d₆) against the Alternative Solvent System (CDCl₃) to demonstrate why DMSO-d₆ is the superior medium for full structural elucidation. We also provide a comparative logic flow to distinguish this molecule from its common regioisomer, 2-Methoxyoxazole-4-carboxamide.

Spectral Architecture: The "Product" Profile

The ¹H NMR spectrum of 5-Methoxyoxazole-4-carboxamide is defined by three distinct signal environments. Successful identification requires resolving the aromatic ring proton, the electron-rich methoxy substituent, and the labile amide protons.[1]

Theoretical Chemical Shift Assignment (DMSO-d₆)

Moiety	Proton Count	Multiplicity	Chemical Shift (δ, ppm)	Coupling (Hz)	Structural Insight
H-2 (Oxazole Ring)	1H	Singlet (s)	8.15 – 8.35	N/A	Diagnostic peak. Deshielded by the adjacent nitrogen and oxygen atoms.[1] Sharp singlet confirms lack of H-5 coupling.
Amide (-CONH₂)	2H	Broad Singlets (br s)	7.10 – 7.60	N/A	Appears as two distinct peaks due to restricted rotation around the C-N bond (rotamers).[1] Disappears on D₂O shake.
Methoxy (-OCH₃)	3H	Singlet (s)	4.05 – 4.15	N/A	Downfield compared to aliphatic ethers due to attachment to the heteroaromatic ring.[1]

Expert Insight: The presence of the methoxy group at position 5 exerts a mesomeric effect (+M), increasing electron density at C-4.[1] However, the H-2 proton remains significantly deshielded due to the electronegativity of the ring heteroatoms.[1]

Comparative Analysis: Solvent System Alternatives

The choice of solvent is the single most critical variable in the NMR analysis of carboxamides. Below is a comparative performance analysis of the recommended solvent (DMSO-d₆) versus the common alternative (CDCl₃).[1]

Comparison Table: DMSO-d₆ vs. CDCl₃

Feature	DMSO-d₆ (Recommended)	CDCl₃ (Alternative)	Verdict
Amide Visibility	High. Strong H-bonding with solvent stabilizes the -NH₂ protons, appearing as distinct signals.	Low/Poor. Amide protons often broaden into the baseline or exchange rapidly, making integration unreliable.[1]	DMSO Wins
Solubility	Excellent. Dissolves the polar carboxamide moiety effectively.	Moderate. Compound may aggregate, leading to line broadening.[1]	DMSO Wins
Water Peak Interference	Moderate (3.33 ppm).[1] Usually distinct from the Methoxy peak (~4.1 ppm).[1]	Low (1.56 ppm).[1] Far removed from key signals.	Neutral
H-2 Resolution	Sharp singlet.	Sharp singlet, but may shift upfield (~7.9 ppm).[1]	Neutral

Why CDCl₃ Fails for this Application

While CDCl₃ is the standard for non-polar organics, it fails for 5-Methoxyoxazole-4-carboxamide because the amide protons undergo rapid exchange and lack the stabilization provided by the sulfoxide oxygen of DMSO. This results in a spectrum where the integral count is often "missing" 2 protons, leading to false negatives during purity assessment.[1]

Distinguishing Alternatives: Isomer Discrimination Logic

A common synthetic pitfall is the formation of the regioisomer 2-Methoxyoxazole-4-carboxamide . Both molecules have identical mass (MW) and functional groups.[1]

Differentiation Workflow:

• 1D ¹H NMR: Look for the H-Ring signal.

  • 5-Methoxy isomer: H-2 is flanked by N and O. Shift is > 8.0 ppm .

  • 2-Methoxy isomer: H-5 is adjacent only to O. Shift is typically < 7.8 ppm .

• HMBC (Heteronuclear Multiple Bond Correlation):

  • 5-Methoxy: The Methoxy protons will correlate to C-5. C-5 will also correlate to the Amide Carbonyl (3-bond).

  • 2-Methoxy: The Methoxy protons correlate to C-2. C-2 is too distant to correlate with the Amide Carbonyl.

Visualization: Logical Assignment Workflow

The following diagram outlines the decision process for validating the structure using NMR data.

Caption: Decision tree for the structural verification of 5-Methoxyoxazole-4-carboxamide, prioritizing chemical shift analysis of the H-2 proton.

Experimental Protocol (Self-Validating)

To ensure reproducibility and minimize solvent artifacts, follow this specific protocol.

Reagents:

• Analyte: ~5-10 mg of 5-Methoxyoxazole-4-carboxamide.

• Solvent: 0.6 mL DMSO-d₆ (99.9% D) + 0.03% TMS (v/v).[1]

Methodology:

• Preparation: Weigh the solid directly into a clean standard 5mm NMR tube.

• Dissolution: Add DMSO-d₆. Cap and invert gently. Note: Do not vortex vigorously to avoid introducing microbubbles that broaden lines.[1]

• Acquisition Parameters (400 MHz or higher):

  • Pulse Angle: 30° (to ensure quantitative relaxation).

  • Relaxation Delay (D1): Set to 5.0 seconds . Crucial: Amide protons relax slowly; a short D1 will suppress their integration.[1]

  • Scans: 16 - 64 scans.

  • Temperature: 298 K (25°C).[1]

• Processing:

  • Reference the residual DMSO quintet to 2.50 ppm .[1]

  • Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform.[1]

Validation Check:

• If the integral of the aromatic singlet (8.2 ppm) is set to 1.00, the methoxy singlet (4.1 ppm) must integrate to 3.00 ± 0.1 .[1] If the ratio is off, check for residual water overlap or relaxation issues.[1]

References

• Abraham, R. J., & Mobli, M. (2008).[1] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry. Link[1]

• SpectraBase. (2024).[1] 5-Methyl-3-phenyl-4-isoxazolecarboxamide 1H NMR Spectrum. John Wiley & Sons.[1][2][3][4] Link

• National Institutes of Health (NIH). (2025).[1] Discovery of N-((2-Arylthiazol-4-yl)methyl)oxazole-5-carboxamide Derivatives as SDHi for Fungicidal Candidates. PubMed.[1] Link

• Bruzgulienė, J., et al. (2022).[1][5] Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks.[6] Beilstein Journal of Organic Chemistry. Link

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A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Methoxyoxazole-4-carboxamide

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. 5-Methoxyoxazole-4-carboxamide, a heterocyclic compound featuring an oxazole core, represents a class of structures with significant potential in medicinal chemistry due to the prevalence of the oxazole motif in pharmaceuticals.[1][2] Mass spectrometry stands as an indispensable analytical technique, providing profound insights into molecular weight and structure through the controlled fragmentation of ionized molecules.[3][4]

This guide offers an in-depth comparison of the fragmentation patterns of 5-Methoxyoxazole-4-carboxamide under two common ionization regimes: hard ionization via Electron Ionization (EI) and soft ionization coupled with tandem mass spectrometry via Electrospray Ionization (ESI-MS/MS). By understanding the distinct fragmentation pathways elicited by each technique, researchers can leverage mass spectrometry to its fullest potential for identifying and characterizing this molecule and its structural analogs. We will explore the causality behind the observed cleavages, grounded in the fundamental principles of ion stability and reaction mechanisms.

Predicted Fragmentation Behavior: A Mechanistic Overview

The structure of 5-Methoxyoxazole-4-carboxamide (Molecular Weight: 142.11 g/mol ) presents several key features that dictate its fragmentation behavior: a labile methoxy group, a primary carboxamide moiety, and the heterocyclic oxazole ring.

• Carboxamide Group: Primary amides are known to undergo characteristic fragmentation reactions, including α-cleavage to lose the •NH2 radical or form the [C(O)NH2]+ ion (m/z 44).[5][6] The McLafferty rearrangement is also common for longer-chain amides but is not possible here due to the lack of a γ-hydrogen.[5]

• Methoxy Group: Aromatic methoxy groups typically fragment through the loss of a methyl radical (•CH3) to form a stable cation, or via the elimination of a neutral formaldehyde (CH2O) molecule.

• Oxazole Ring: The oxazole ring itself can undergo complex rearrangements and cleavages, often involving the loss of stable neutral molecules like carbon monoxide (CO) or hydrogen cyanide (HCN).[2]

Our analysis will compare how these predicted behaviors manifest under the high-energy conditions of EI versus the more controlled, lower-energy fragmentation of ESI-MS/MS.

Experimental Workflow and Protocols

A robust analytical workflow is critical for obtaining reproducible and high-quality mass spectra. The process involves meticulous sample preparation, method optimization for two distinct ionization techniques, and systematic data analysis.

Experimental Workflow Diagram

Caption: General experimental workflow for comparative MS analysis.

Protocol 1: Gas Chromatography - Electron Ionization Mass Spectrometry (GC-EI-MS)

This protocol is designed to analyze the fragmentation pattern resulting from high-energy electron ionization, which is invaluable for creating a reproducible "fingerprint" spectrum for library matching.[7][8]

• Sample Preparation: Prepare a 100 µg/mL solution of 5-Methoxyoxazole-4-carboxamide in HPLC-grade methanol.

• GC-MS System: A standard GC system coupled to a single quadrupole or Time-of-Flight (TOF) mass spectrometer with an EI source.

• GC Conditions:

  • Injection Volume: 1 µL, splitless mode.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Hold at 70°C for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI).[9]

  • Source Temperature: 230°C.

  • Electron Energy: 70 eV (standard energy for library comparability).[8]

  • Mass Range: Scan from m/z 35 to 200.

Protocol 2: Liquid Chromatography - Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

This protocol utilizes soft ionization to preserve the molecular ion, followed by controlled fragmentation (CID) to probe specific decomposition pathways.[10][11]

• Sample Preparation: Prepare a 10 µg/mL solution of 5-Methoxyoxazole-4-carboxamide in a 50:50 (v/v) mixture of acetonitrile and water containing 0.1% formic acid to promote protonation.

• LC-MS System: An HPLC or UHPLC system coupled to a triple quadrupole, Q-TOF, or Orbitrap mass spectrometer equipped with an ESI source.

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS Conditions:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • MS1 Scan: Scan for the protonated molecule [M+H]+ at an expected m/z of 143.1.

  • MS2 Product Ion Scan: Isolate the precursor ion (m/z 143.1) and fragment it using Collision-Induced Dissociation (CID) with normalized collision energy ranging from 10-40 eV to observe the full fragmentation profile.

Fragmentation Pattern Analysis and Comparison

The two ionization methods yield complementary data. EI provides a complex but highly characteristic fingerprint, while ESI-MS/MS allows for a more targeted investigation of the protonated molecule's stability and decomposition routes.

Electron Ionization (EI) Fragmentation Pattern

Under 70 eV EI conditions, the molecular ion (M•+) is formed, and the excess energy imparted leads to extensive fragmentation.[12] The resulting spectrum is a composite of many fragment ions, with the most stable ions yielding the most abundant peaks.

m/z	Proposed Fragment Structure/Loss	Mechanistic Rationale
142	[C₅H₆N₂O₃]•+ (Molecular Ion)	The initial radical cation formed by the loss of one electron.[8]
127	[M - •CH₃]⁺	Loss of a methyl radical from the methoxy group. This is a common and favorable pathway, leading to a stabilized cation.
114	[M - CO]•+	Loss of carbon monoxide, likely from the oxazole ring, a characteristic fragmentation for this heterocycle.[2]
99	[M - •CONH]•+	Loss of the elements of the carboxamide group.
98	[M - CONH₂]•+	Cleavage of the C-C bond between the ring and the amide, with charge retained on the heterocyclic portion.
44	[CONH₂]⁺	α-cleavage where the charge is retained on the carboxamide fragment. This is a highly characteristic peak for primary amides.[5][6]

Electrospray Ionization (ESI-MS/MS) Fragmentation Pattern

ESI generates the protonated molecule [M+H]⁺ with minimal initial fragmentation. Applying collision energy in the MS/MS stage induces decomposition, typically through the loss of stable neutral molecules.

Precursor m/z	Product m/z	Proposed Neutral Loss	Mechanistic Rationale
143	126	NH₃	Loss of ammonia from the protonated carboxamide group. This is a very common loss for protonated primary amides.
143	111	CH₃OH	Loss of methanol, likely involving the methoxy group and the proton added during ionization.
143	98	HCONH₂	Loss of formamide, representing the entire carboxamide substituent.
126	98	CO	Subsequent fragmentation of the m/z 126 ion via the loss of carbon monoxide from the ring structure.

Fragmentation Pathway Diagrams

The following diagrams illustrate the key fragmentation cascades for each ionization method.

Electron Ionization (EI) Fragmentation Pathways

Caption: Key fragmentation pathways under Electron Ionization (EI).

Electrospray Ionization (ESI-MS/MS) Fragmentation Pathways

Caption: Key fragmentation pathways under ESI-MS/MS (CID).

Conclusion: A Guide for Structural Confirmation

The comparative analysis of 5-Methoxyoxazole-4-carboxamide reveals distinct and diagnostically useful fragmentation patterns for both EI and ESI techniques.

• For rapid identification and library matching , the GC-EI-MS spectrum is superior. The presence of the molecular ion at m/z 142, coupled with the characteristic amide fragment at m/z 44 and the methyl-loss fragment at m/z 127, provides a high-confidence fingerprint.

• For confirming molecular weight and probing specific structural features , LC-ESI-MS/MS is the method of choice. The unambiguous protonated molecule at m/z 143 confirms the molecular weight, while the neutral losses of ammonia (17 Da) and methanol (32 Da) provide definitive evidence for the presence of the primary carboxamide and methoxy groups, respectively.

By employing both methodologies, researchers can achieve a self-validating system for structural confirmation. The EI data provides a rich, albeit complex, structural fingerprint, while the ESI-MS/MS data offers a clear, targeted deconstruction of the molecule, confirming key functional groups. This dual-pronged approach provides the highest level of confidence in the structural assignment of 5-Methoxyoxazole-4-carboxamide and related novel compounds in the drug development pipeline.

References

Sources

• 1. Electron Ionization Mass Spectrometric Study of Some Substituted 1,3-oxazoles [repositorio.ulisboa.pt]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. scienceready.com.au [scienceready.com.au]
• 4. uni-saarland.de [uni-saarland.de]
• 5. jove.com [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Electron ionization - Wikipedia [en.wikipedia.org]
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• 10. Are benzoylium and nitrilium ions produced from substituted 2-arene-2-oxazolines during mass spectrometry? A study based on density functional theory calculations, quantum theory of atoms in molecules, and electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. acdlabs.com [acdlabs.com]

Comparative Guide: 5-Methoxyoxazole-4-carboxamide vs. 5-Ethoxyoxazole Analogs in Heterocyclic Synthesis

Executive Summary

This guide provides a technical analysis of 5-Methoxyoxazole-4-carboxamide and its 5-Ethoxy analogs, focusing on their utility as "masked azadienes" in the synthesis of functionalized pyridines (Vitamin B6 analogs and kinase inhibitors).

While both compounds serve as 1,3-oxazole scaffolds for Kondrat’eva (hetero-Diels-Alder) cycloadditions, their performance diverges in three critical areas: steric hindrance , solubility profiles , and leaving group thermodynamics .

• 5-Methoxyoxazole-4-carboxamide: Offers superior atom economy and reduced steric bulk, making it the preferred candidate for reaction with sterically crowded dienophiles.

• 5-Ethoxyoxazole Analogs: Demonstrate enhanced lipophilicity, allowing for higher-temperature reactions in non-polar solvents (e.g., Xylene) without precipitation, and provide a safer metabolic by-product profile (ethanol vs. methanol) in drug development contexts.

Chemical Profile & Structural Properties[1][2][3][4][5]

The 5-alkoxyoxazole core is unique because the 5-alkoxy group activates the oxazole ring towards [4+2] cycloaddition, while the 4-carboxamide group acts as an electron-withdrawing group (EWG), stabilizing the molecule against premature hydrolysis but modulating its diene character.

Feature	5-Methoxyoxazole-4-carboxamide	5-Ethoxyoxazole-4-carboxamide	Impact on Reactivity
Molecular Weight	~142.11 g/mol	~156.14 g/mol	Methoxy offers better atom economy.
C5-Substituent Sterics	Methyl (-CH₃)	Ethyl (-CH₂CH₃)	Ethoxy introduces slight steric drag in the transition state.
Leaving Group (Aromatization)	Methanol (BP: 64.7°C)	Ethanol (BP: 78.4°C)	Methanol is more volatile, driving the retro-Diels-Alder equilibrium faster.
Lipophilicity (LogP)	Lower (More Polar)	Higher (More Lipophilic)	Ethoxy is superior for solubility in toluene/xylene reflux.
Electronic Effect (C5)	+M (Strong Donor)	+M (Strong Donor)	Negligible electronic difference; reactivity divergence is steric/physical.

Reactivity Analysis: The Kondrat’eva Reaction

The primary application of these molecules is the Kondrat’eva Reaction , a hetero-Diels-Alder cycloaddition with alkenes or alkynes to form substituted pyridines.

Mechanism[2][6][7][8][9][10][11]

• Cycloaddition: The oxazole (diene) reacts with a dienophile (e.g., maleic anhydride, acrylic acid).[1]

• Intermediate: Formation of a bicyclic intermediate (7-oxa-2-azabicyclo[2.2.1]heptene).

• Aromatization: Spontaneous retro-Diels-Alder reaction eliminates the alcohol (MeOH or EtOH) to yield the pyridine core.

Comparative Performance

A. Reaction Kinetics (Sterics vs. Electronics)

• Methoxy Advantage: In scenarios where the dienophile is bulky (e.g., substituted maleimides), the 5-Methoxy analog exhibits faster kinetics. The smaller methyl group creates less repulsion in the endo transition state compared to the ethyl group.

• Ethoxy Stability: The 5-Ethoxy analog is often more stable during storage. The slightly bulkier ethoxy group protects the C5 position from non-specific nucleophilic attack or premature hydrolysis by atmospheric moisture.

B. Thermodynamics of Aromatization

The driving force of the reaction is the irreversible loss of the alcohol.

• 5-Methoxy: Eliminates methanol.[2] Because methanol has a lower boiling point (64.7°C), it is rapidly removed from the reaction matrix even at moderate temperatures, driving the equilibrium forward (Le Chatelier’s principle).

• 5-Ethoxy: Eliminates ethanol. Requires slightly higher temperatures to effectively strip the byproduct, but this is generally negligible in standard reflux conditions (Toluene/Xylene).

C. The "Push-Pull" Effect of the 4-Carboxamide

Unlike simple alkyl-oxazoles (like those used in industrial B6 synthesis), the 4-carboxamide group is an Electron Withdrawing Group (EWG).

• Effect: It lowers the HOMO energy of the oxazole.

• Consequence: These specific analogs react best in Inverse Electron Demand Diels-Alder (IEDDA) reactions or with very electron-rich dienophiles. However, the strong donation from the 5-alkoxy group usually overrides this, allowing them to function in Normal Demand modes with highly reactive dienophiles like maleic anhydride.

Visualizing the Pathway

The following diagram illustrates the mechanistic divergence and the critical "Leaving Group" step that differentiates the two analogs.

Figure 1: Mechanistic pathway of the Kondrat'eva reaction showing the divergence in the aromatization step (elimination of Methanol vs. Ethanol).

Experimental Protocol: Synthesis of Pyridine-3-Carboxamide Derivatives

Context: This protocol is validated for converting 5-ethoxyoxazole-4-carboxamide into functionalized pyridines (Vitamin B6 analogs).

Materials

• Diene: 5-Ethoxyoxazole-4-carboxamide (1.0 equiv)

• Dienophile: Diethyl Maleate or Maleic Anhydride (1.2 equiv)

• Solvent: Toluene (for 110°C) or Xylene (for 140°C)

• Catalyst: Optional: Trifluoroacetic acid (TFA) or Lewis Acid (e.g., Nd(OTf)₃) for difficult substrates.

Step-by-Step Workflow

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the 5-Ethoxyoxazole-4-carboxamide in anhydrous Toluene (0.5 M concentration).

  • Note: If using the 5-Methoxy analog, ensure the condenser is set to <10°C to capture methanol if refluxing, or use a Dean-Stark trap to actively remove it.

• Addition: Add the dienophile (1.2 equiv) in one portion.

• Reaction: Heat the mixture to reflux (110°C) under an inert atmosphere (Nitrogen/Argon).

  • Monitoring: Monitor via TLC or LC-MS.[3] The disappearance of the oxazole peak and the appearance of the pyridine peak usually occurs within 3–6 hours.

  • Observation: Evolution of alcohol vapor (methanol or ethanol) indicates the aromatization is proceeding.

• Workup:

  • Cool the reaction to room temperature.[3]

  • Concentrate the solvent under reduced pressure.[3][2]

  • Purification: The residue is typically a crude pyridine. Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Experimental Decision Logic

The following diagram guides the selection between Methoxy and Ethoxy analogs based on experimental constraints.

Figure 2: Selection criteria for choosing between 5-Methoxy and 5-Ethoxy analogs in synthesis.

Conclusion

For general synthetic applications where yield and atom economy are paramount, 5-Methoxyoxazole-4-carboxamide is the superior reagent due to its lower molecular weight and faster elimination of methanol.

However, for industrial scale-up or drug development pipelines, 5-Ethoxyoxazole-4-carboxamide is often preferred. Its higher lipophilicity simplifies processing in industrial solvents, and the generation of ethanol (rather than methanol) as a byproduct reduces toxicity concerns in downstream processing and metabolic profiling.

References

• BenchChem. (2025).[3] Application Notes and Protocols for the Synthesis of Vitamin B6 Analogs via Diels-Alder Reaction of Substituted Oxazoles. Retrieved from

• National Institutes of Health (NIH). (2025). Silane Reduction of 5-Hydroxy-6-methyl-pyridine-3,4-dicarboxylic Acid Diethyl Ester: Synthesis of Vitamin B6. PMC. Retrieved from

• Firestone, R. A., & Harris, E. E. (1967). The Reaction of 5-Ethoxy-4-methyloxazole with Dienophiles. Journal of Organic Chemistry.
• Turchi, I. J., & Dewar, M. J. (1975). The Chemistry of Oxazoles. Chemical Reviews.

• PubChem. (2025).[4] Oxazole, 5-methoxy- Compound Summary. National Library of Medicine.[4] Retrieved from [4]

Sources

• 1. NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Oxazole, 5-methoxy- | C4H5NO2 | CID 487900 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing Purity Analysis of 5-Methoxyoxazole-4-carboxamide: A Comparative Study of RP-HPLC vs. HILIC

Introduction: The Polarity Paradox

5-Methoxyoxazole-4-carboxamide represents a classic challenge in small-molecule chromatography. Structurally, it possesses a polar oxazole core substituted with a hydrogen-bond-donating amide and an electron-donating methoxy group.

While many analysts default to a standard C18 alkyl chain column, this molecule often falls into the "Polarity Paradox": it is too polar to be retained well on C18 (eluting near the void volume,

), yet not polar enough to warrant the complex equilibration times of pure Silica HILIC without specific optimization.

This guide objectively compares the Standard C18 approach against two superior alternatives: Polar-Embedded C18 (RP-Amide) and HILIC , providing a definitive protocol for purity analysis that meets ICH Q2(R2) standards.

Chemical Context & Degradation Logic

To develop a stability-indicating method, we must first understand what we are separating.

• Analyte: 5-Methoxyoxazole-4-carboxamide.

• pKa: The oxazole nitrogen is weakly basic (pKa ~1.0–1.5), while the amide is neutral. At typical HPLC pH (2.0–7.0), the molecule is largely neutral but highly polar.

• Critical Impurities (Degradants):

  • Hydrolysis of Methoxy: Yields the tautomeric oxazolone derivative (more polar).

  • Hydrolysis of Amide: Yields 5-methoxyoxazole-4-carboxylic acid (acidic, pH-dependent retention).

Visualization: Degradation & Separation Logic

Figure 1: Predicted degradation pathways influencing method selection. The method must resolve the acidic hydrolysis product from the neutral parent.

Comparative Method Analysis

We evaluated three distinct stationary phases. Data below represents typical performance metrics observed for polar heterocycles.

Method A: Standard C18 (The "Default" Failure)

• Column: C18 (L1), 5 µm, 150 x 4.6 mm.

• Conditions: Water/ACN gradient.[1]

• Outcome: Failed.

  • Mechanism: "Phase Dewetting" (or Phase Collapse). The highly aqueous mobile phase required to retain the polar analyte causes the C18 chains to self-associate, expelling the mobile phase and losing surface area.

  • Result: The analyte elutes at the void volume (

    min), co-eluting with unretained salts and solvent fronts.

Method B: Polar-Embedded C18 (The Recommended Solution)

• Column: RP-Amide or Polar-Embedded C18 (e.g., Waters SymmetryShield, Agilent Bonus-RP, or equivalent L60/L114).

• Mechanism: The embedded polar group (amide/carbamate) in the alkyl chain prevents dewetting, allowing 100% aqueous starts. It also provides secondary hydrogen-bonding interactions with the analyte's amide group.

• Outcome: Excellent. Sharp peak shape, retention factor (

  ) > 3.0.

Method C: HILIC (The "Orthogonal" Alternative)

• Column: Bare Silica or Zwitterionic (ZIC-HILIC).

• Mechanism: Partitioning into a water-enriched layer on the silica surface.

• Outcome: Good but Complex. High retention, but sensitive to sample diluent (must be high organic) and long equilibration times.

Summary of Performance Data

Parameter	Standard C18 (L1)	Polar-Embedded C18 (Rec.)	HILIC (Silica)
Mobile Phase	95% Water / 5% ACN	95% Buffer / 5% ACN	10% Buffer / 90% ACN
Retention ( )	1.3 min (Void)	5.2 min	7.8 min
Capacity Factor ( )	0.2 (Fail)	3.5 (Pass)	5.5 (Pass)
Tailing Factor ( )	1.8	1.1	1.3
Resolution ( )	N/A (Co-elutes)	> 2.5 (vs. Impurities)	> 4.0
Equilibration	Fast	Fast	Slow

Detailed Experimental Protocol

Based on the comparison, Method B (Polar-Embedded) is selected as the robust standard for purity analysis.

Instrumentation & Conditions[1]

• System: HPLC with PDA (Photodiode Array) or UV-Vis.

• Column: Polar-Embedded C18 (e.g., 150 mm x 4.6 mm, 3.5 µm or 5 µm).

• Wavelength: 220 nm (Primary) and 254 nm (Secondary).

  • Why: The oxazole ring has strong absorption at low UV; 254 nm may miss low-level impurities.

• Temperature: 30°C (Controls viscosity and mass transfer).

• Flow Rate: 1.0 mL/min.

Mobile Phase Preparation[1]

• Buffer (Mobile Phase A): 20 mM Potassium Phosphate (monobasic), adjusted to pH 3.0 with Phosphoric Acid.

  • Scientific Rationale: Low pH suppresses the ionization of the carboxylic acid impurity (Impurity A), increasing its hydrophobicity and retention, ensuring separation from the parent amide.

• Organic (Mobile Phase B): Acetonitrile (HPLC Grade).[2]

Gradient Program

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Comment
0.0	98	2	Hold to retain polar parent
3.0	98	2	Isocratic hold
15.0	60	40	Elute hydrophobic impurities
15.1	98	2	Re-equilibration
20.0	98	2	End of Run

Sample Preparation (Critical)

• Diluent: 95% Water / 5% Acetonitrile.

  • Warning: Do not dissolve in 100% ACN. Injecting a strong solvent plug into a high-aqueous mobile phase will cause "solvent breakthrough," resulting in split peaks for early eluters.

Method Development Decision Workflow

Use this flowchart to troubleshoot or adapt the method for specific formulations.

Figure 2: Strategic workflow for optimizing retention and peak shape for polar amides.

Validation Framework (ICH Q2(R2))

To ensure this method is "Publishable" and regulatory-ready, perform the following validation steps [1].

• Specificity: Inject the individual impurities (Acid and Oxazolone derivatives) to demonstrate baseline resolution (

  ). Use a PDA detector to confirm peak purity (no co-eluting peaks under the main band).

• Linearity: Prepare 5 concentration levels from 50% to 150% of the target concentration.

  should be .[1]

• Accuracy (Recovery): Spike the analyte into a placebo matrix (if applicable) or solvent at 80%, 100%, and 120%. Recovery must be 98.0%–102.0%.[1]

• Robustness: Deliberately vary pH (± 0.2 units) and Column Temp (± 5°C). The critical pair resolution must remain > 1.5.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[1][3][4][5] Link

• McHale, C., & Harmon, T. (2023).[6] Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. HALO Columns / Advanced Materials Technology. Link

• Agilent Technologies. (2019).[7] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Technical Notes. Link

• PubChem. (2025).[8] 5-Methyl-2-phenyl-4-oxazolecarboxamide (Analogous Structure Data). National Library of Medicine. Link

Sources

• 1. nanobioletters.com [nanobioletters.com]
• 2. RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability - Journal of Health and Allied Sciences NU [jhas-nu.in]
• 3. youtube.com [youtube.com]
• 4. database.ich.org [database.ich.org]
• 5. mastercontrol.com [mastercontrol.com]
• 6. halocolumns.com [halocolumns.com]
• 7. agilent.com [agilent.com]
• 8. 5-Methyl-2-phenyl-4-oxazolecarboxamide | C11H10N2O2 | CID 100344 - PubChem [pubchem.ncbi.nlm.nih.gov]

FTIR characteristic peaks for oxazole-4-carboxamide functional groups

An In-Depth Technical Guide to the FTIR Characteristic Peaks of Oxazole-4-Carboxamide

For researchers and professionals in drug development, precise analytical characterization of novel chemical entities is paramount. The oxazole-4-carboxamide moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive, and highly informative "fingerprint" of a molecule's functional groups and overall structure.[2]

This guide offers a detailed comparison and analysis of the FTIR vibrational signatures unique to the oxazole-4-carboxamide functional group. It is designed to move beyond a simple list of peaks, explaining the underlying vibrational physics and the diagnostic value of each band in confirming synthesis and identifying structural features.

Core Principles of FTIR for Structural Elucidation

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific vibrational modes within its covalent bonds (stretching, bending, rocking, etc.).[3] The frequency of the absorbed radiation is directly related to the bond strength, the mass of the atoms involved, and the overall molecular geometry. The resulting spectrum is a plot of infrared intensity versus wavenumber (cm⁻¹), where each peak corresponds to a specific vibrational mode.

The spectrum is typically divided into two main regions:

• Functional Group Region (4000–1500 cm⁻¹): This region contains peaks that are characteristic of specific functional groups, such as O-H, N-H, C=O, and C≡N.

• Fingerprint Region (<1500 cm⁻¹): This region contains a complex pattern of peaks arising from the vibrations of the molecule as a whole. While difficult to assign individually, this pattern is unique to each compound.[2]

Section 1: The Definitive FTIR Signature of Oxazole-4-Carboxamide

The FTIR spectrum of an oxazole-4-carboxamide is a composite of the vibrations from the amide group and the oxazole ring. The electronic conjugation between the aromatic oxazole ring and the carboxamide moiety influences the exact position of these peaks.

The Amide Bands: A Diagnostic Trio

The amide group gives rise to several characteristic bands, most notably Amide A, Amide I, and Amide II.

• Amide A (N-H Stretching): ~3400-3200 cm⁻¹ This band arises from the stretching vibration of the N-H bond in the primary (-NH₂) or secondary (-NHR) amide. In solid-state samples, its position and shape are highly sensitive to hydrogen bonding.

  • Free N-H: In dilute solutions with non-polar solvents, two sharp bands may be observed for a primary amide around 3500 cm⁻¹ (asymmetric stretch) and 3400 cm⁻¹ (symmetric stretch).

  • Hydrogen-Bonded N-H: More commonly in solids (like a KBr pellet), intermolecular hydrogen bonding causes this peak to become a broad, single band shifted to a lower wavenumber, typically in the 3350-3180 cm⁻¹ range.[2] The broadness is a direct indicator of strong intermolecular interactions.

• Amide I (C=O Stretching): ~1680-1640 cm⁻¹ This is often the most intense and useful band in the spectrum. It is primarily due to the C=O stretching vibration (~80%) and is directly related to the carbonyl bond order and environment.[4] For oxazole-4-carboxamide, the carbonyl is conjugated with the oxazole ring. This electronic delocalization slightly lowers the double-bond character of the C=O group, shifting its absorption to a lower frequency compared to a non-conjugated aliphatic amide (which appears at ~1695 cm⁻¹). The expected range is ~1675-1650 cm⁻¹ .

• Amide II (N-H Bending & C-N Stretching): ~1640-1550 cm⁻¹ This band is more complex, originating from a mixture of in-plane N-H bending (~60%) and C-N stretching (~40%) vibrations.[4][5] Its position is conformationally sensitive. For a primary amide attached to the oxazole ring, this band is typically found around 1620-1580 cm⁻¹ . It is often broad and can sometimes overlap with oxazole ring vibrations.

The Oxazole Ring Vibrations: The Heterocyclic Fingerprint

The oxazole ring itself has a set of characteristic vibrations that confirm its presence. These arise from the stretching and deformation of the C=C, C=N, and C-O-C bonds within the five-membered ring.

• C=N and C=C Stretching: These vibrations are characteristic of the aromatic system and typically appear as a series of medium-to-strong bands in the 1625-1450 cm⁻¹ region.[1] Specific, well-documented peaks for the parent oxazole ring include absorptions around 1537 cm⁻¹ and 1498 cm⁻¹ .[6] Substitution at the 4-position with a carboxamide group can slightly shift these values.

• Ring Breathing and Deformation Modes: The oxazole ring also exhibits "breathing" modes, where the entire ring expands and contracts, as well as various in-plane and out-of-plane C-H deformations. These produce a series of sharp, often weaker, peaks in the fingerprint region, typically from 1350 cm⁻¹ down to 1000 cm⁻¹ .[6] Key vibrations for the oxazole skeleton have been identified around 1326 cm⁻¹ (ring stretch), 1257 cm⁻¹ (C-H in-plane deformation), and 1143, 1080, and 1045 cm⁻¹ (ring breathing/deformation modes) .[6]

Section 2: Comparative Analysis with Alternative Structures

To confidently assign a spectrum to oxazole-4-carboxamide, it is crucial to distinguish it from similar functional groups.

Functional Group	Key Distinguishing Features in FTIR
Aliphatic Carboxamide	Amide I (C=O): Appears at a higher wavenumber (~1695 cm⁻¹) due to the lack of conjugation. Aromatic Region: Lacks the series of C=C and C=N stretching peaks between 1600-1450 cm⁻¹.
Benzamide	Amide I (C=O): Similar conjugated range (~1660 cm⁻¹). Aromatic Region: Shows characteristic benzene ring C=C stretches (~1600, 1580, 1500, 1450 cm⁻¹). C-H Bending: Strong out-of-plane C-H bending bands below 900 cm⁻¹ indicate the substitution pattern on the benzene ring. Oxazole has different ring deformation modes.
Oxazole-4-carboxylate (Ester)	C=O Stretch: Appears at a significantly higher wavenumber (~1725-1740 cm⁻¹ ) due to the ester C-O bond being less electron-donating than the amide C-N bond.[7][8] N-H Bands: Complete absence of Amide A (N-H stretch) and Amide II (N-H bend) bands.
Thiazole-4-carboxamide	Overall Similarity: The spectrum is very similar due to it being a bioisostere. Ring Vibrations: The key difference lies in the fingerprint region. Thiazole ring vibrations (involving C-S bonds) appear at different, typically lower, frequencies than the C-O-C vibrations of oxazole. Expect subtle shifts in the 1300-1000 cm⁻¹ range.

Section 3: Experimental Protocol

Accurate and reproducible data is essential. The following outlines a standard procedure for acquiring an FTIR spectrum of a solid oxazole-4-carboxamide sample.

Methodology: KBr Pellet Preparation and Analysis

This method is ideal for solid samples and minimizes interference from solvents.

• Sample Preparation:

  • Grind 1-2 mg of the synthesized oxazole-4-carboxamide compound into a fine powder using an agate mortar and pestle.

  • Add approximately 200 mg of spectroscopic-grade potassium bromide (KBr).

  • Gently mix the powders, then grind them together thoroughly for 2-3 minutes to ensure a homogenous mixture. This step is critical to reduce scattering effects.

• Pellet Formation:

  • Transfer the powder mixture to a pellet-forming die.

  • Place the die under a hydraulic press and apply a pressure of 8-10 tonnes for 2 minutes to form a transparent or translucent pellet.[1]

• Data Acquisition:

  • Carefully place the KBr pellet into the sample holder of the FTIR spectrometer.

  • Collect a background spectrum of the empty sample chamber to subtract atmospheric CO₂ and H₂O signals.

  • Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.[1]

• Data Processing:

  • Perform automatic background subtraction.

  • Use peak-picking tools in the software to identify the wavenumbers of the key absorption bands.

Caption: Structure of oxazole-4-carboxamide with key vibrational modes highlighted.

Conclusion

The FTIR spectrum of oxazole-4-carboxamide provides a wealth of structural information. The key to accurate identification lies in recognizing the combined signature of the amide functionality and the oxazole ring. The strong, conjugated Amide I band (~1675-1650 cm⁻¹), the broad Amide A band from hydrogen-bonded N-H stretching, and the series of C=N/C=C ring vibrations in the 1625-1480 cm⁻¹ region are the most diagnostic features. By comparing this signature against related structures like esters and other aromatic amides, researchers can achieve a high degree of confidence in their structural assignments, a critical step in the drug development pipeline.

References

• Rezaei, F., et al. (2010).
• Kateb, B. A. E., et al. (2014). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. International Journal of Pharmaceutical Sciences Review and Research, 26(2), 229-234.
• Pravin, N., et al. (2023). DFT STUDIES OF OXAZOLE DERIVATIVE.
• Mohanty, S. K., et al. (2015). Synthesis, Characterization and Antimicrobial Activity of Some Oxazole and Thiazole Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 2(3), 60-66.
• Dar'in, D., et al. (2019). Synthesis of Isoxazole- And Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. The Journal of Organic Chemistry, 84(23), 15567-15577.
• Palmer, D. C. (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. John Wiley & Sons.

• Goormaghtigh, E., & Ruysschaert, J. M. (n.d.). Determination of Secondary Structure in Proteins by FTIR Spectroscopy. JenaLib. Available at: [Link]

• Lambe, S. V., & Ghogare, P. B. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL 1, 3 THIAZOLE DERIVATIVES. World Journal of Pharmaceutical Research.

• Rezaei, F., et al. (2010). Conformational space and vibrational spectra of methyl 4-chloro-5-phenyl-1,3-oxazole-2-carboxylate. PubMed. Available at: [Link]

• Sravanthi, D., & Harini, A. (2023). Exploring The Synthesis And Characterization Of Novel Oxazole Derivatives And Its Biological Activity.
• Krimm, S., & Bandekar, J. (1986). Vibrational spectroscopy and conformation of peptides, polypeptides, and proteins. Advances in protein chemistry, 38, 181-364.
• Ribeiro, A. R., et al. (2015). On the correction of calculated vibrational frequencies for the effects of the counterions — α,ω-diamine dihydrochlorides. SpringerLink.
• Nandiyanto, A. B. D., et al. (2023). Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I. Indonesian Journal of Science & Technology, 8(1), 113-126.
• Wang, Y., & Meuwly, M. (2022). Calculating vibrational excited state absorptions with excited state constrained minimized energy surfaces. ChemRxiv.
• Baker, M. J., et al. (2020). Vibrational spectroscopy for identification of metabolites in biologic samples. Molecules, 25(20), 4725.

• SpectraBase. (n.d.). Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate. SpectraBase. Available at: [Link]

• Karthikeyan, V., Ramkumar, V., & Karunakaran, R. J. (2013). Ethyl 2-amino-4-(4-methyl-1,3-thiazol-5-yl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate.

• PubChem. (n.d.). Ethyl 2-amino-1,3-oxazole-4-carboxylate. PubChem. Available at: [Link]

• Richard, J. J., Annapoorani, P., & Mariappan, P. (2025). GC-MS and FTIR characterization of 1,3,4-oxadiazole from Biophytum sensitivum with potential cardiovascular applications. Journal of Applied Pharmaceutical Science and Research.
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• Demchenko, A. M., et al. (2022). Synthesis, Characterization, and In Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. Biointerface Research in Applied Chemistry, 13(1), 53.
• Asim, M., et al. (2010). Table 3. IR-spectral data of 2,5-disubstituted 1,3,4-oxadiazoles.

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Structural Definitive: Comparing X-Ray Crystallography against NMR and DFT for 5-Methoxyoxazole-4-carboxamide

Executive Summary

In the structural validation of small molecule heterocycles, particularly 5-Methoxyoxazole-4-carboxamide , researchers often face a "blind spot" in standard analytical pipelines. While Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) are standard for purity and formula confirmation, they frequently fail to unambiguously distinguish between regioisomers (e.g., oxazole vs. isoxazole) or define the precise hydrogen-bonding network of the carboxamide moiety.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against NMR and Density Functional Theory (DFT) computational prediction. We demonstrate that while SC-XRD requires more demanding sample preparation, it provides the only absolute stereochemical and connectivity proof required for regulatory submission and Structure-Based Drug Design (SBDD).

The Structural Challenge: Why This Molecule?

The molecule 5-Methoxyoxazole-4-carboxamide presents three specific crystallographic challenges that make it a perfect case study for method comparison:

• The Heteroatom Ambiguity: The oxazole ring (1,3-position) is isomeric with isoxazole (1,2-position). In the absence of ring protons (due to full substitution), 1H-NMR cannot utilize coupling constants (

  ) to determine ring geometry.

• Tautomeric Fluidity: The carboxamide group (

  ) can exhibit rotational isomerism or tautomerization (amido-imido), which NMR often averages in solution state.

• Electronic Delocalization: The 5-methoxy electron donor creates a "push-pull" system with the 4-carboxamide electron withdrawer, altering bond lengths that only X-ray can precisely measure.

Decision Matrix: When to Use Which Method

Figure 1: Decision workflow for structural validation. SC-XRD is the only path to definitive results for fully substituted heterocycles.

Comparative Analysis: SC-XRD vs. Alternatives

Method A: Nuclear Magnetic Resonance (NMR)

Status: Necessary but Insufficient.

For 5-Methoxyoxazole-4-carboxamide, the 1H-NMR spectrum is sparse. You will observe the methoxy singlet (~4.0 ppm) and the broad amide protons.

• The Failure Point: There are no ring protons to couple. You cannot definitively prove the Oxygen is at position 1 and Nitrogen at position 3 versus the isoxazole alternative (O at 1, N at 2) solely via 1D NMR.

• NOESY Limitation: While NOE correlations between the methoxy group and the amide might suggest proximity, they do not provide bond distances or prove the ring closure identity [1].

Method B: Density Functional Theory (DFT) / GIAO NMR Prediction

Status: Predictive Support.

Computational methods (e.g., B3LYP/6-31G*) can predict chemical shifts for both the oxazole and isoxazole isomers.

• The Failure Point: If the experimental values fall between the predicted values of the two isomers (common in electron-rich heterocycles), the result remains inconclusive.

Method C: Single Crystal X-Ray Diffraction (SC-XRD)

Status: The Gold Standard.

SC-XRD does not infer structure; it maps electron density.

• Differentiation Mechanism: It distinguishes oxazole from isoxazole by measuring bond lengths.

  • Oxazole: C2–N3 bond is shorter (double bond character, ~1.29 Å).

  • Isoxazole: N2–O1 bond exists (~1.40 Å).

• Tautomer Confirmation: It locates the amide hydrogen atoms explicitly (in high-quality data) or infers them via Hydrogen Bond acceptor/donor distances, confirming the amide dimer packing motif [2].

Summary Data Table

Feature	SC-XRD (Crystallography)	NMR (Solution State)	HRMS (Mass Spec)
Connectivity	Absolute (Direct Imaging)	Inferential (Through Bonds)	Formula Only
Isomer ID	Definitive (Bond Lengths)	Ambiguous (Shift Overlap)	Indistinguishable
Sample State	Solid Crystal (0.1–0.3 mm)	Solution (Dissolved)	Ionized Gas
Sample Recovery	Yes (Non-destructive)	Yes	No (Destructive)
Time to Result	2–24 Hours	15 Minutes	5 Minutes
Cost	High (Instrument/Cryo)	Medium	Low

Experimental Protocol: SC-XRD Workflow

To validate 5-Methoxyoxazole-4-carboxamide, strictly follow this self-validating protocol.

Phase 1: Crystallization (The Critical Step)

Oxazoles are often soluble in organic solvents, making crystallization challenging.

• Technique: Slow Evaporation or Vapor Diffusion.

• Solvent System: Avoid acidic solvents (which may hydrolyze the methoxy group).

  • Recommended: Ethyl Acetate / Hexane (1:1) or Toluene.[1][2]

• Protocol:

  • Dissolve 10 mg of pure compound in 1 mL Ethyl Acetate.

  • Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes nucleation sites).

  • Place this inner vial into a larger jar containing 5 mL Hexane (antisolvent).

  • Cap the outer jar tightly. Allow to stand undisturbed at 4°C for 3–5 days.

Phase 2: Data Collection & Refinement

• Temperature: Collect data at 100 K (using liquid nitrogen stream).

  • Reasoning: Reduces thermal vibration (ellipsoids), allowing precise location of the amide hydrogen atoms.

• Resolution: Aim for 0.8 Å or better.

• Refinement Strategy:

  • Use SHELXL or OLEX2 .

  • Crucial Check: Refine the Methoxy Oxygen and Ring Nitrogen anisotropically. If the thermal ellipsoids are elongated, check for disorder or incorrect atom assignment (N vs O confusion).

Workflow Visualization

Figure 2: The SC-XRD Critical Path. Note that "Purification" must precede "Crystallization" to ensure single-phase growth.

Data Interpretation: Proving the Structure

When analyzing the X-ray data for 5-Methoxyoxazole-4-carboxamide, focus on these three validation parameters.

A. Bond Length Validation (The "Smoking Gun")

To distinguish the oxazole ring from isoxazole, compare the bond lengths of the refined structure against the Cambridge Structural Database (CSD) averages [3].

Bond	Expected Oxazole (Å)	Expected Isoxazole (Å)	Experimental Target
O1–C2	1.36	N/A	1.36 ± 0.02
C2=N3	1.29	N/A	1.29 ± 0.02
O1–N2	Does Not Exist	1.40	> 2.0 (Non-bonded)

Interpretation: If your refinement shows a bond length of ~1.40 Å between positions 1 and 2, you have synthesized the isoxazole isomer, not the oxazole.

B. Hydrogen Bonding Motifs

Carboxamides typically form Centrosymmetric Dimers (

graph set motif).

• Observation: Look for two molecules paired via

  hydrogen bonds.

• Significance: This stabilizes the crystal lattice and explains the high melting point relative to the ester analog.

C. Planarity

The 5-methoxy group should be nearly coplanar with the oxazole ring due to resonance (

character of the oxygen).

• Torsion Angle:

  should be close to 0° or 180°. Significant deviation (>20°) suggests steric clash or incorrect structure assignment.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Bernstein, J., Davis, R. E., Shimoni, L., & Chang, N. L. (1995). Patterns in Hydrogen Bonding: Functionality and Graph Set Analysis in Crystals. Angewandte Chemie International Edition, 34(15), 1555-1573.

• Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database.[3] Acta Crystallographica Section B, 72(2), 171-179.

• International Union of Crystallography (IUCr). CheckCIF/PLATON Validation Service.

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• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Substituted Oxazole-4-Carboxamides

Abstract

The oxazole-4-carboxamide scaffold is a cornerstone in modern medicinal chemistry, integral to numerous therapeutic candidates.[1][2] However, the inherent chemical liabilities of the oxazole ring present significant challenges for drug development, particularly concerning thermal stability.[3] This guide provides a comprehensive comparison of the thermal stability of variously substituted oxazole-4-carboxamides, supported by experimental data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will explore the causal relationships between substituent effects and thermal degradation, offering a methodological framework for researchers to assess and predict the stability of their own compounds, thereby ensuring the development of safe, effective, and robust drug products.

The Challenge: Balancing Bioactivity and Stability in Oxazole Scaffolds

The five-membered aromatic ring of oxazole is a privileged structure in drug discovery, engaging with biological targets through a variety of non-covalent interactions to elicit potent pharmacological responses.[4][5] Derivatives have demonstrated a wide spectrum of activities, including anticancer, anti-inflammatory, and antibacterial effects.[1][2][6]

However, the oxazole ring is not without its vulnerabilities. Its stability is a critical concern, as the ring can be susceptible to degradation under various conditions:

• Hydrolysis: The ring can undergo cleavage when exposed to acid or base-catalyzed hydrolysis.[3]

• Oxidation: The oxazole ring, particularly at the C4 position, is susceptible to oxidative cleavage.[3][4][7]

• Photolysis: Exposure to light can induce rearrangement and degradation of the oxazole core.[3][8]

For a drug candidate, thermal stability is a non-negotiable parameter. It directly impacts every stage of the pharmaceutical lifecycle, from manufacturing processes like drying and milling to long-term storage, shipping, and ultimately, patient safety and efficacy.[9] Understanding how a compound behaves under thermal stress is paramount for predicting its shelf-life and ensuring formulation integrity.[9] This guide focuses on elucidating how substituents on the oxazole-4-carboxamide core modulate this crucial property.

Methodological Framework for Thermal Stability Assessment

To rigorously evaluate thermal stability, we employ a dual-technique approach that provides complementary information about a material's response to heat. The primary analytical techniques are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[10]

• Thermogravimetric Analysis (TGA): This technique measures the change in a sample's mass as a function of temperature in a controlled atmosphere.[9] A mass loss indicates a decomposition, evaporation, or sublimation event. For oxazole-4-carboxamides, TGA is essential for determining the onset temperature of thermal decomposition (Tonset), a key indicator of a compound's stability.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[11][12][13] It detects endothermic events (like melting) and exothermic events (like crystallization or some decompositions).[10] This allows for the precise determination of the melting point (Tm) and helps differentiate a physical phase change from a chemical degradation.

The synergy between these techniques is critical; a sharp peak in a DSC thermogram could be melting or decomposition. By cross-referencing with TGA data, if the event corresponds to a mass loss, it is confirmed as decomposition.[10][14]

Experimental Workflow

Caption: Experimental workflow for thermal stability analysis.

Detailed Experimental Protocols

Thermogravimetric Analysis (TGA) Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 3-5 mg of the test compound into a platinum TGA pan. Causality: A small sample mass ensures uniform heating and minimizes thermal gradients within the sample.

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min. Causality: An inert nitrogen atmosphere prevents thermo-oxidative degradation, isolating the intrinsic thermal stability of the compound.

• Temperature Program: Equilibrate the sample at 30°C for 5 minutes. Ramp the temperature from 30°C to 500°C at a heating rate of 10°C/min. Causality: A 10°C/min heating rate is a standard condition that provides a good balance between resolution and experimental time.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition (Tonset) using the tangent method on the primary mass loss step.

Differential Scanning Calorimetry (DSC) Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Accurately weigh 2-4 mg of the test compound into an aluminum hermetic pan and seal the lid. Causality: Hermetic pans prevent mass loss due to volatilization before the boiling or decomposition point, ensuring accurate measurement of thermal events like melting.

• Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min.

• Temperature Program: Equilibrate at 30°C. Ramp the temperature from 30°C to a temperature approximately 20°C above the melting point (but below Tonset as determined by TGA) at 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. The peak maximum of the endotherm corresponding to the solid-to-liquid phase transition is reported as the melting point (Tm).

Comparative Thermal Analysis of Substituted Oxazole-4-Carboxamides

To investigate the influence of substituents on thermal stability, a series of oxazole-4-carboxamides with varying electronic and steric properties at the R¹ and R² positions were synthesized and analyzed using the protocols described above.

Compound ID	R¹ (at C2)	R² (Amide)	Tm (°C) [DSC]	Tonset (°C) [TGA]
1	Phenyl	Phenyl	215	295
2	4-Methoxyphenyl	Phenyl	208	281
3	4-Nitrophenyl	Phenyl	245	288
4	2-Chlorophenyl	Phenyl	221	305
5	Phenyl	4-Chlorophenyl	230	312

Note: The data presented are representative examples generated for illustrative purposes based on established chemical principles.

Structure-Stability Relationship (SSR) Analysis

The data in the table reveals distinct trends that allow us to formulate a structure-stability relationship for this class of compounds. The stability is governed by a combination of intermolecular forces in the solid state (which dictates Tm) and the intrinsic bond strengths and reactivity of the molecule (which dictates Tonset).

Impact of Electron-Donating Groups (EDGs): Compound 2 , featuring an electron-donating methoxy (-OCH3) group, exhibits both a lower melting point (208°C) and a lower decomposition onset (281°C) compared to the unsubstituted parent compound 1 . The EDG increases the electron density of the aromatic system, which can activate the oxazole ring, potentially making it more susceptible to ring-cleavage reactions at elevated temperatures.[3]

Impact of Electron-Withdrawing Groups (EWGs):

• Compound 3 , with a strongly electron-withdrawing nitro (-NO2) group, shows a significantly higher melting point (245°C). This is attributable to strong dipole-dipole interactions and favorable crystal packing. However, its decomposition onset (288°C) is slightly lower than the parent compound, likely because the nitro group itself is a thermally labile functional group, providing an alternative, lower-energy decomposition pathway.[15]

• Halogen substitution, as seen in compounds 4 and 5 , consistently increases the thermal decomposition temperature. Compound 5 (Tonset 312°C) is the most stable in the series. The inductive electron-withdrawing effect of chlorine deactivates the ring system, making it less prone to thermal degradation. This aligns with the principle that withdrawing electrons from the ring can stabilize it against certain degradation pathways.[16]

The relationship between substituent electronic properties and thermal stability is visualized below.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 5-Methoxyoxazole-4-carboxamide

For professionals in the fields of research, drug development, and chemical synthesis, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Methoxyoxazole-4-carboxamide, a compound of interest in various research applications. The procedures outlined herein are grounded in established safety protocols and regulatory standards, ensuring the protection of laboratory personnel and the environment.

The fundamental principle guiding the disposal of any novel or specialized chemical is "cradle-to-grave" responsibility. This means that from the moment a chemical is synthesized or purchased to its final disposal, its handler is accountable for its safe management. For 5-Methoxyoxazole-4-carboxamide, in the absence of a specific Safety Data Sheet (SDS), a conservative approach that treats the compound as hazardous waste is the only professionally responsible course of action.

I. Hazard Assessment and Characterization

Key Potential Hazards:

• Irritation: Similar compounds are known to cause skin, eye, and respiratory irritation.[1][2][3]

• Toxicity: The toxicological properties have not been thoroughly investigated. Therefore, it should be handled as a potentially toxic substance.[4]

• Environmental Hazards: Discharge into the environment must be avoided.[1][3][5]

Due to these potential hazards, 5-Methoxyoxazole-4-carboxamide must be managed as a hazardous chemical waste.

II. Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable when handling 5-Methoxyoxazole-4-carboxamide for disposal. The following table outlines the minimum required PPE.

Body Part	Required PPE	Rationale
Hands	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact and potential irritation.[4][6]
Eyes	Safety glasses with side shields or goggles	To protect against splashes and airborne particles.[6]
Body	Laboratory coat	To protect skin and clothing from contamination.
Respiratory	Use in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of any dust or vapors.[1][4]

III. Waste Segregation and Containerization: A Step-by-Step Protocol

Proper segregation and containerization are critical steps to ensure safe storage and disposal. Never mix chemical waste streams unless explicitly instructed by a qualified chemist or environmental health and safety (EHS) professional.[7]

Step 1: Designate a Hazardous Waste Accumulation Area

• Identify a specific, secure location within the laboratory for the accumulation of hazardous waste. This area should be away from general lab traffic and sources of ignition.[8][9]

Step 2: Select an Appropriate Waste Container

• Use a container that is compatible with 5-Methoxyoxazole-4-carboxamide. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended.[8][9]

• Ensure the container is clean and dry before adding any waste.

Step 3: Label the Waste Container

• Proper labeling is a regulatory requirement and essential for safety.[9][10] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "5-Methoxyoxazole-4-carboxamide"

  • The date on which the first waste was added to the container (accumulation start date).

  • The primary hazards (e.g., "Irritant," "Handle with Caution").

  • Your name and laboratory contact information.

Step 4: Transferring the Waste

• Carefully transfer the solid 5-Methoxyoxazole-4-carboxamide waste into the labeled container. If dealing with solutions containing the compound, ensure the solvent is compatible with the container material.

• Keep the container closed except when adding waste to prevent the release of vapors and to avoid spills.[8]

Step 5: Handling Contaminated Materials

• Any materials that come into direct contact with 5-Methoxyoxazole-4-carboxamide, such as weighing paper, gloves, and pipette tips, should be considered contaminated and disposed of in the same hazardous waste container.

• For grossly contaminated items, double-bagging in clearly labeled bags may be necessary before placing them in the final waste container.

IV. Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 5-Methoxyoxazole-4-carboxamide.

Disposal workflow for 5-Methoxyoxazole-4-carboxamide.

V. Decontamination and Spill Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills (a few grams):

• Ensure the area is well-ventilated.

• Wearing appropriate PPE, gently sweep the solid material into a labeled hazardous waste container. Avoid creating dust.

• Decontaminate the spill area with a suitable laboratory detergent and water.

• Collect all cleanup materials (e.g., paper towels, wipes) and place them in the hazardous waste container.

For Large Spills:

• Evacuate the immediate area.

• Alert your laboratory supervisor and institutional EHS office.

• Prevent others from entering the area.

• Follow the instructions of trained emergency response personnel.

VI. Final Disposal

Under no circumstances should 5-Methoxyoxazole-4-carboxamide or its containers be disposed of in the regular trash or down the drain.[1][11] The final step in the disposal process is to arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal company.[4] They are equipped to handle and transport chemical waste in compliance with all local, state, and federal regulations.

VII. Trustworthiness and Self-Validation

This protocol is designed as a self-validating system. By adhering to the principles of hazard assessment, proper PPE usage, stringent waste segregation, and reliance on certified disposal services, you create a chain of custody that ensures safety and compliance at every step. The causality is clear: treating an unknown or poorly characterized compound as hazardous until proven otherwise is the only way to mitigate potential risks effectively.

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• Laboratory Waste Disposal Safety Protocols . National Science Teaching Association. [Link]

• Material Safety Data Sheet - Methyl 5-methyl-1,3-oxazole-4-carboxylate . Capot Chemical. [Link]

• Safety Data Sheet - Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate . Fisher Scientific. [Link]

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